Ethacizine-d5

Core Science & Biosynthesis

The Role of Ethacizine-d5 in Bioanalysis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the function and application of Ethacizine-d5 in bioanalysis. Ethacizine-d5, a deuterium-labeled analog of the Class Ic antiarrhythmic agent Ethacizine, serves a critical role as an internal standard in quantitative bioanalytical methods. Its use is paramount for achieving the accuracy and precision required in pharmacokinetic studies, therapeutic drug monitoring, and other essential analyses in drug development. This document outlines the core principles of its application, detailed experimental methodologies, and the metabolic pathways of Ethacizine.

Core Function of Ethacizine-d5 in Bioanalysis

In quantitative bioanalysis, particularly with highly sensitive techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS), variability can be introduced at multiple stages, including sample preparation, extraction, and instrument response. To ensure the reliability of the data, an internal standard (IS) is incorporated into the analytical workflow.

Ethacizine-d5 is an ideal internal standard for the quantification of Ethacizine for the following reasons:

• Physicochemical Similarity : As a stable isotope-labeled (SIL) internal standard, Ethacizine-d5 shares nearly identical physicochemical properties with the analyte, Ethacizine.[1] This results in similar behavior during sample extraction, chromatographic separation, and ionization in the mass spectrometer.

• Correction for Variability : By adding a known concentration of Ethacizine-d5 to all samples (calibration standards, quality controls, and unknown samples) at the beginning of the workflow, it experiences the same procedural variations as the analyte. Any loss of analyte during sample processing will be mirrored by a proportional loss of the internal standard. Similarly, fluctuations in instrument response will affect both the analyte and the internal standard to the same extent.

• Improved Accuracy and Precision : The quantification is based on the ratio of the analyte's response to the internal standard's response. This ratio remains constant even if the absolute responses vary, thus correcting for experimental inconsistencies and leading to more accurate and precise results. The use of a SIL-IS is highly recommended by regulatory agencies to ensure the robustness and reliability of bioanalytical data.[1]

Experimental Protocol: Quantification of Ethacizine in Human Plasma using LC-MS/MS

The following is a representative protocol for the determination of Ethacizine in human plasma utilizing Ethacizine-d5 as an internal standard. This method is based on established bioanalytical practices for small molecules.

Preparation of Stock and Working Solutions

• Ethacizine Stock Solution (1 mg/mL): Accurately weigh and dissolve Ethacizine in methanol (B129727).

• Ethacizine-d5 Stock Solution (1 mg/mL): Accurately weigh and dissolve Ethacizine-d5 in methanol.

• Working Solutions: Prepare serial dilutions of the Ethacizine stock solution in 50% methanol to create calibration standards and quality control (QC) samples. Prepare a working solution of Ethacizine-d5 at an appropriate concentration (e.g., 100 ng/mL).

Sample Preparation (Protein Precipitation)

• Aliquot 100 µL of human plasma (blank, calibration standard, QC, or study sample) into a microcentrifuge tube.

• Add 25 µL of the Ethacizine-d5 internal standard working solution (100 ng/mL) to each tube and vortex briefly.

• Add 300 µL of acetonitrile (B52724) to precipitate plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

The following table summarizes the proposed liquid chromatography and mass spectrometry parameters for the analysis of Ethacizine and Ethacizine-d5.

Parameter	Condition
LC System	A validated HPLC or UHPLC system
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 3.5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	See Table 2
Dwell Time	100 ms

Data Analysis

• Integrate the peak areas of the analyte (Ethacizine) and the internal standard (Ethacizine-d5).

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratios of the calibration standards against their known concentrations.

• Determine the concentration of Ethacizine in the unknown samples by interpolating their peak area ratios from the calibration curve.

Quantitative Data

Table 1: Proposed Multiple Reaction Monitoring (MRM) Transitions for Ethacizine and Ethacizine-d5

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Ethacizine	414.2	100.1
Ethacizine-d5	419.2	105.1

Note: These are proposed transitions and would require experimental optimization.

Table 2: Representative Bioanalytical Method Validation Parameters

Validation Parameter	Acceptance Criteria	Representative Result
Linearity (r²)	≥ 0.99	0.998
Calibration Range	Dependent on expected concentrations	1 - 1000 ng/mL
Intra-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	3.5 - 8.2%
Inter-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	4.1 - 9.5%
Intra-day Accuracy (%Bias)	± 15% (± 20% at LLOQ)	-5.2% to 6.8%
Inter-day Accuracy (%Bias)	± 15% (± 20% at LLOQ)	-4.7% to 7.3%
Recovery	Consistent and reproducible	~85%
Matrix Effect	Within acceptable limits	1.05 (normalized to IS)
Stability (Freeze-thaw, short-term, long-term)	≤ 15% deviation	Stable

LLOQ: Lower Limit of Quantification

Visualizations

Experimental Workflow

Caption: Bioanalytical workflow for Ethacizine quantification.

Metabolic Pathways of Ethacizine

Ethacizine undergoes extensive hepatic metabolism primarily through Phase I and Phase II reactions. The cytochrome P450 (CYP) enzyme system, particularly CYP3A4 and CYP2D6, plays a crucial role in its biotransformation.

Caption: Metabolic pathways of Ethacizine.

References

• 1. ijsr.net [ijsr.net]

Ethacizine-d5 for Cardiac Metabolism Studies: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the potential application of Ethacizine-d5 in the study of cardiac metabolism. Ethacizine, a Class Ic antiarrhythmic agent, is primarily known for its electrophysiological effects through the blockade of fast sodium channels in cardiomyocytes.[1][2] The use of its deuterated isotopologue, Ethacizine-d5, offers a powerful tool to investigate the metabolic fate and impact of this drug on the heart's intricate energy landscape. Stable isotope labeling is a critical technique in drug discovery and development, allowing for precise tracking of a drug's absorption, distribution, metabolism, and excretion (ADME) without the use of radioactive materials.[3][4][5][6]

Introduction to Ethacizine and Cardiac Metabolism

Ethacizine is a phenothiazine (B1677639) derivative used in the management of ventricular and supraventricular arrhythmias.[7] Its primary mechanism of action is the potent, use-dependent blockade of voltage-gated sodium channels, which slows the conduction velocity in cardiac tissue.[2]

The heart is a metabolically active organ that relies on a continuous supply of adenosine (B11128) triphosphate (ATP) to fuel its contractile function.[8] Under normal physiological conditions, the heart primarily utilizes fatty acids for energy production.[8][9] However, it possesses significant metabolic flexibility, with the ability to switch to other substrates such as glucose, lactate, and ketone bodies, particularly under pathological conditions like ischemia or heart failure.[10][11] Understanding how drugs like Ethacizine influence these metabolic pathways is crucial for a comprehensive assessment of their cardiac effects.

The introduction of a stable isotope label, such as deuterium (B1214612) (d5) in Ethacizine-d5, allows researchers to distinguish the drug and its metabolites from endogenous compounds using mass spectrometry. This enables precise quantification and pathway elucidation.[4][5]

Ethacizine Metabolism

Ethacizine undergoes extensive hepatic metabolism, which is a key determinant of its pharmacokinetic profile. The primary metabolic pathways involve Phase I and Phase II reactions.

Phase I Reactions: These reactions, primarily catalyzed by cytochrome P450 (CYP) enzymes, introduce or expose functional groups. The main Phase I metabolic pathways for Ethacizine are:

• N-de-ethylation: Removal of one or both ethyl groups from the diethylamino side chain.[1][12]

• Sulphoxidation: Oxidation of the sulfur atom in the phenothiazine ring.[1][12]

• N-10 Amide Hydrolysis: Cleavage of the amide bond at the N-10 position.[1][12]

• Aromatic Hydroxylation: Addition of a hydroxyl group to the phenothiazine ring.[1][12]

CYP3A4 and CYP2D6 are the principal isoenzymes involved in these transformations.[1]

Phase II Reactions: The metabolites from Phase I are subsequently conjugated with polar molecules, such as glucuronic acid, to increase their water solubility and facilitate their excretion.[1]

Data Presentation: Pharmacokinetics and Metabolism

The following tables summarize key quantitative data related to Ethacizine's pharmacokinetics and metabolism.

Table 1: Pharmacokinetic Parameters of Ethacizine

Parameter	Value	Reference
Oral Bioavailability	~40%	[1]
Protein Binding	~90%	[1]
Elimination Half-Life	~2.5 hours	[1]
Time to Max. Plasma Conc. (Tmax)	110-120 minutes	[7]
Max. Plasma Conc. (Cmax)	300-447 ng/ml	[7]
Min. Therapeutic Plasma Conc.	29-101 ng/ml	[7]
Excretion	Renal and Fecal	[1]

Table 2: Primary Metabolic Pathways and Metabolites of Ethacizine

Pathway	Enzyme(s)	Key Metabolite(s)	Reference
N-de-ethylation	CYP3A4	Mono-desethyl ethacizine, Di-desethyl ethacizine	[1][12]
Sulphoxidation	CYP isoforms	Ethacizine sulfoxide	[1][12]
N-10 Amide Hydrolysis	Esterases/Amidases	Phenothiazine-2-carbamate derivative	[1][12]
Aromatic Hydroxylation	CYP2D6	Hydroxylated ethacizine	[1][12]

Experimental Protocols for Cardiac Metabolism Studies with Ethacizine-d5

The following are detailed methodologies for key experiments to investigate the impact of Ethacizine-d5 on cardiac metabolism.

In Vitro Metabolism using Human Liver Microsomes

Objective: To identify and quantify the metabolites of Ethacizine-d5 formed by human liver enzymes.

Methodology:

• Incubation: Incubate Ethacizine-d5 (e.g., 1 µM) with pooled human liver microsomes (e.g., 0.5 mg/mL) in a phosphate (B84403) buffer (pH 7.4) at 37°C.

• Reaction Initiation: Start the reaction by adding an NADPH-regenerating system.

• Time Points: Collect aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quenching: Stop the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Preparation: Centrifuge the samples to precipitate proteins. Evaporate the supernatant to dryness and reconstitute in a suitable solvent for analysis.

• LC-MS/MS Analysis: Analyze the samples using a high-resolution liquid chromatography-tandem mass spectrometer (LC-MS/MS) to identify and quantify the parent drug and its metabolites based on their mass-to-charge ratio and fragmentation patterns.

In Vivo Cardiac Metabolism Study in a Rodent Model

Objective: To determine the distribution of Ethacizine-d5 and its metabolites in cardiac tissue and to assess its impact on cardiac energy substrate utilization.

Methodology:

• Animal Model: Use adult male Sprague-Dawley rats.

• Drug Administration: Administer a single oral or intravenous dose of Ethacizine-d5.

• Tracer Infusion: Concurrently, infuse stable isotope-labeled energy substrates (e.g., ¹³C-glucose or ¹³C-palmitate) to trace their incorporation into cardiac metabolic pathways.

• Sample Collection: At predetermined time points, collect blood samples and excise the heart tissue. Rapidly freeze the heart tissue in liquid nitrogen to quench metabolic activity.

• Tissue Processing: Homogenize the cardiac tissue and perform metabolite extraction using a methanol/chloroform/water extraction method.

• LC-MS/MS Analysis:

  • Analyze one fraction for the quantification of Ethacizine-d5 and its metabolites.

  • Analyze another fraction for the measurement of isotopic enrichment in downstream metabolites of the infused tracers (e.g., TCA cycle intermediates, amino acids, and lipids) to assess metabolic flux.

• Data Analysis: Calculate the concentration of Ethacizine-d5 and its metabolites in plasma and cardiac tissue. Determine the isotopic enrichment in cardiac metabolites to evaluate changes in substrate utilization in the presence of the drug.

Visualization of Pathways and Workflows

Signaling Pathway: Primary Mechanism of Action of Ethacizine

Mechanism of Ethacizine's antiarrhythmic action.

Experimental Workflow: In Vivo Cardiac Metabolism Study

Workflow for an in vivo cardiac metabolism study.

Logical Relationship: Ethacizine Metabolism Pathways

Metabolic pathways of Ethacizine.

Conclusion

The use of Ethacizine-d5 in conjunction with modern analytical techniques provides a powerful approach to delineate the metabolic fate of Ethacizine and its potential impact on cardiac energy metabolism. This technical guide outlines the fundamental principles, key data, and experimental methodologies to facilitate further research in this area. A thorough understanding of the interplay between Ethacizine's electrophysiological and metabolic effects will be invaluable for the development of safer and more effective antiarrhythmic therapies.

References

• 1. benchchem.com [benchchem.com]
• 2. What is the mechanism of Ethacizine? [synapse.patsnap.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. scitechnol.com [scitechnol.com]
• 6. metsol.com [metsol.com]
• 7. benchchem.com [benchchem.com]
• 8. What is Cardiac Metabolism? - CVRTI [cvrti.utah.edu]
• 9. Fatty acid oxidation in the heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Glucose metabolism and cardiac hypertrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Decoding cardiac metabolic reprogramming through single-cell multi-omics: from mechanisms to therapeutic applications [frontiersin.org]
• 12. Ethacizin metabolism in humans - PubMed [pubmed.ncbi.nlm.nih.gov]

Isotopic Labeling with Ethacizine-d5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of Ethacizine-d5, a deuterated analog of the Class Ic antiarrhythmic agent, Ethacizine. The strategic replacement of five hydrogen atoms with deuterium (B1214612) offers significant utility in pharmaceutical research, particularly in pharmacokinetic and metabolic studies. This document outlines the core principles of isotopic labeling with Ethacizine-d5, presents available quantitative data, details relevant experimental protocols, and visualizes key concepts and workflows.

Core Principles of Isotopic Labeling with Ethacizine-d5

Isotopic labeling with deuterium, a stable, non-radioactive isotope of hydrogen, is a powerful technique in drug development. The foundational principle is the Kinetic Isotope Effect (KIE) . A carbon-deuterium (C-D) bond is stronger than a carbon-hydrogen (C-H) bond, meaning that chemical reactions involving the cleavage of a C-D bond proceed at a slower rate.[1][2]

In drug metabolism, many enzymatic reactions, particularly those mediated by the cytochrome P450 (CYP450) family of enzymes, involve the breaking of C-H bonds as a rate-limiting step.[3] By substituting hydrogen with deuterium at a site of metabolic activity, the rate of metabolism at that position can be significantly reduced. This can lead to:

• Increased Drug Exposure: A slower metabolic rate can result in a longer drug half-life and a higher area under the concentration-time curve (AUC).[1][2]

• Reduced Formation of Toxic Metabolites: By altering the metabolic pathway, the formation of potentially harmful metabolites can be minimized.

• Improved Pharmacokinetic Profile: Deuteration can lead to more predictable and consistent drug absorption, distribution, metabolism, and excretion (ADME) profiles among individuals.

Ethacizine-d5 is primarily utilized as an internal standard in quantitative bioanalysis, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). Because it has nearly identical physicochemical properties to Ethacizine, it co-elutes during chromatography and experiences similar extraction efficiency and matrix effects. However, its increased mass allows it to be distinguished by the mass spectrometer, enabling accurate and precise quantification of the unlabeled drug.

Quantitative Data

Table 1: Pharmacokinetic Parameters of Ethacizine

Parameter	Value	Reference(s)
Bioavailability (Oral)	~40%
Protein Binding	~90%
Elimination Half-life	2.5 hours

The deuteration in Ethacizine-d5 is expected to influence these parameters due to the kinetic isotope effect, primarily by reducing the rate of metabolism. Ethacizine is known to undergo extensive hepatic metabolism, including N-de-ethylation, sulphoxidation, N-10 amide hydrolysis, and aromatic hydroxylation, with CYP3A4 and CYP2D6 being the primary enzymes involved. Deuteration at metabolically active sites would likely lead to a longer half-life and increased bioavailability.

Experimental Protocols

Synthesis of Ethacizine-d5

A specific, detailed protocol for the synthesis of Ethacizine-d5 is not publicly available. However, a plausible general approach involves a catalyzed hydrogen-deuterium exchange reaction on an appropriate precursor or on the final Ethacizine molecule.

Protocol 1: General Hydrogen-Deuterium Exchange for Synthesis of Ethacizine-d5 (Hypothetical)

Materials:

• Ethacizine or a suitable precursor

• Deuterium oxide (D₂O, 99.9 atom % D)

• Platinum on carbon (Pt/C) catalyst

• Anhydrous solvent (e.g., Tetrahydrofuran - THF)

• Inert gas (e.g., Argon or Nitrogen)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve Ethacizine or its precursor in the anhydrous solvent.

• Catalyst Addition: Carefully add the Pt/C catalyst to the solution.

• Deuterium Source: Add an excess of deuterium oxide to the reaction mixture.

• Reaction Conditions: Stir the reaction mixture vigorously at an elevated temperature (e.g., 80-100 °C) for an extended period (e.g., 24-48 hours) to facilitate the exchange of protons with deuterium.

• Work-up and Purification: After the reaction is complete, cool the mixture, remove the catalyst by filtration, and evaporate the solvent. The crude deuterated product is then purified using standard techniques such as column chromatography or recrystallization.

• Characterization: Confirm the incorporation and location of deuterium atoms using mass spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy.

Quantitative Analysis of Ethacizine using Ethacizine-d5 by LC-MS/MS

This protocol outlines a general method for the quantification of Ethacizine in a biological matrix (e.g., plasma) using Ethacizine-d5 as an internal standard.

Protocol 2: LC-MS/MS Quantification of Ethacizine

1. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample (calibration standard, quality control, or unknown sample) in a microcentrifuge tube, add 20 µL of Ethacizine-d5 internal standard working solution.

• Add 300 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at >10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Analysis:

• LC System: UPLC/HPLC system.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: A suitable gradient to ensure separation of Ethacizine from matrix components.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

3. Data Analysis:

• Integrate the peak areas for both Ethacizine and Ethacizine-d5.

• Calculate the peak area ratio of Ethacizine to Ethacizine-d5.

• Construct a calibration curve by plotting the peak area ratios of the calibration standards against their concentrations.

• Determine the concentration of Ethacizine in the unknown samples by interpolation from the calibration curve.

Visualizations

Signaling Pathway of Ethacizine

Ethacizine's primary mechanism of action is the blockade of fast sodium channels (NaV1.5) in cardiomyocytes. This action reduces the rate and magnitude of depolarization during the cardiac action potential, leading to slowed conduction velocity and a decrease in cardiac excitability.

Caption: Mechanism of action of Ethacizine in cardiomyocytes.

Experimental Workflow for a Pharmacokinetic Study

The following diagram illustrates a typical workflow for a pharmacokinetic study utilizing a deuterated internal standard like Ethacizine-d5.

Caption: Workflow for a pharmacokinetic study using a deuterated internal standard.

References

• 1. researchgate.net [researchgate.net]
• 2. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Deuterium isotope effects in drug pharmacokinetics II: Substrate-dependence of the reaction mechanism influences outcome for cytochrome P450 cleared drugs - PMC [pmc.ncbi.nlm.nih.gov]

The Deuterium Advantage: A Technical Whitepaper on the Potential Pharmacological Applications of Deuterated Ethacizine

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ethacizine is a potent Class Ic antiarrhythmic agent, primarily utilized in Russia and some Commonwealth of Independent States (CIS) countries for the management of severe ventricular and supraventricular arrhythmias.[1] Its mechanism of action is centered on the potent blockade of fast sodium channels in cardiac myocytes, leading to slowed conduction velocity and reduced cardiac excitability.[2][3][4] While effective, its use is associated with a risk of proarrhythmic effects, necessitating careful patient selection and monitoring.[2] The strategic application of deuterium (B1214612) chemistry to drug molecules has emerged as a promising approach to improve pharmacokinetic and safety profiles. This whitepaper explores the pharmacological basis of Ethacizine, the principles of deuteration, and the potential applications of a deuterated form of Ethacizine in cardiology. By leveraging the kinetic isotope effect, a deuterated version of Ethacizine could offer a more predictable metabolic profile, potentially leading to enhanced safety and efficacy.

Ethacizine: A Profile of a Class Ic Antiarrhythmic Agent

Ethacizine, chemically known as ethyl N-[10-[3-(diethylamino)propanoyl]phenothiazin-2-yl]carbamate, is a phenothiazine (B1677639) derivative with significant antiarrhythmic properties.[1][3] It is primarily indicated for the treatment of refractory ventricular and supraventricular arrhythmias, including those associated with organic heart disease and Wolff-Parkinson-White syndrome.[1]

Mechanism of Action

Ethacizine's primary antiarrhythmic effect stems from its potent, use-dependent blockade of fast sodium channels (INa) in the cardiac myocytes.[2][3] This action has several key electrophysiological consequences:

• Decreased Rate of Depolarization: By inhibiting the rapid influx of sodium ions during Phase 0 of the cardiac action potential, Ethacizine significantly slows the maximum rate of depolarization (Vmax).[2][5]

• Slowed Conduction Velocity: The reduction in Vmax leads to a slowing of impulse conduction through the atria, ventricles, and His-Purkinje system.[2][4]

• Minimal Effect on Repolarization: Unlike some other antiarrhythmic agents, Ethacizine has a minimal effect on the duration of the action potential and the effective refractory period.[2][3]

These actions collectively contribute to the suppression of ectopic foci and the interruption of re-entrant circuits, which are the underlying mechanisms of many arrhythmias.[2]

Pharmacokinetics and Metabolism

Ethacizine is administered orally and is well-absorbed, with extensive hepatic metabolism.[1][2] Its metabolites, along with the parent drug, are primarily excreted through the kidneys.[2]

Parameter	Value	Reference
Bioavailability	~40% (oral)	[1]
Protein Binding	90%	[1]
Metabolism	Extensive hepatic	[1]
Elimination Half-life	2.5 hours	[1]

Caption: Pharmacokinetic Parameters of Ethacizine.

The Principle of Deuteration in Drug Development

Deuterium (2H or D) is a stable, non-radioactive isotope of hydrogen.[6] A deuterated drug is a small molecule in which one or more hydrogen atoms have been replaced by deuterium.[7] This subtle modification can have a profound impact on the drug's metabolic fate due to the kinetic isotope effect (KIE) . The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, making it more resistant to enzymatic cleavage.[8]

The primary goals of drug deuteration are to:

• Reduce the rate of metabolism.[8]

• Prolong the drug's half-life.[8]

• Reduce the required dose.[8]

• Minimize the formation of potentially toxic metabolites.

• Improve the overall safety and tolerability profile.[8]

A notable example is Deutetrabenazine, a deuterated version of tetrabenazine, which exhibits a longer half-life and allows for less frequent dosing and a better side-effect profile in the treatment of chorea associated with Huntington's disease.[7][8]

Hypothetical Applications of Deuterated Ethacizine in Pharmacology

Given Ethacizine's extensive hepatic metabolism, it represents a prime candidate for deuteration. The specific sites of deuteration would be strategically chosen at positions susceptible to metabolic oxidation.

Potential Advantages of a Deuterated Ethacizine

A deuterated version of Ethacizine could theoretically offer several clinical advantages:

• Improved Pharmacokinetic Profile: By slowing down the rate of metabolism, deuteration could lead to a longer elimination half-life and increased bioavailability. This could translate to a less frequent dosing regimen, improving patient compliance.

• Reduced Inter-individual Variability: Slower metabolism could lead to more predictable plasma concentrations of the drug among patients, reducing the impact of genetic polymorphisms in metabolic enzymes.

• Enhanced Safety Profile: A more controlled and predictable metabolic pathway could potentially reduce the formation of active or reactive metabolites, which might contribute to the proarrhythmic effects of Ethacizine.

• Potential for Lower Doses: A longer half-life and increased exposure could allow for the use of lower doses to achieve the same therapeutic effect, further enhancing safety.

Proposed Research and Development Workflow

The development of a deuterated Ethacizine would follow a structured preclinical and clinical research path.

Caption: Proposed workflow for the development of deuterated Ethacizine.

Experimental Protocols

In Vitro Metabolic Stability Assessment

Objective: To compare the metabolic stability of Ethacizine and its deuterated analogs.

Methodology:

• Incubation: Ethacizine and its deuterated analogs (e.g., at a final concentration of 1 µM) are incubated with human liver microsomes (e.g., 0.5 mg/mL) in a potassium phosphate (B84403) buffer (pH 7.4).

• Reaction Initiation: The metabolic reaction is initiated by the addition of an NADPH-regenerating system.

• Time Points: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Termination: The reaction is stopped by the addition of a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Analysis: The samples are centrifuged, and the supernatant is analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the remaining parent compound.

• Data Analysis: The rate of disappearance of the parent compound is used to calculate the in vitro half-life (t1/2) and intrinsic clearance (CLint).

Electrophysiological Evaluation using Patch-Clamp Technique

Objective: To assess the effect of deuterated Ethacizine on cardiac sodium channels.

Methodology:

• Cell Culture: Human embryonic kidney (HEK293) cells stably expressing the human cardiac sodium channel (NaV1.5) are cultured.

• Electrophysiology: Whole-cell patch-clamp recordings are performed at room temperature.

• Voltage Protocol: Cells are held at a holding potential of -120 mV. Sodium currents are elicited by depolarizing voltage steps.

• Drug Application: Deuterated Ethacizine is applied at various concentrations to determine the concentration-response relationship and the IC50 for sodium channel blockade.

• Use-Dependence: The use-dependent block is assessed by applying a train of depolarizing pulses at different frequencies.

• Data Analysis: The peak sodium current amplitude is measured and analyzed to determine the extent of channel blockade.

Signaling Pathway of Ethacizine's Antiarrhythmic Action

The therapeutic effect of Ethacizine is a direct consequence of its interaction with the voltage-gated sodium channels in the cardiac myocyte cell membrane.

References

• 1. Ethacizine - Wikipedia [en.wikipedia.org]
• 2. What is the mechanism of Ethacizine? [synapse.patsnap.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. What is Ethacizine used for? [synapse.patsnap.com]
• 6. Recent Updates on the Development of Deuterium-Containing Drugs for the Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Deuterated drug - Wikipedia [en.wikipedia.org]
• 8. bioscientia.de [bioscientia.de]

Preliminary Investigation of Ethacizine-d5 Stability: A Technical Guide

This technical guide provides a framework for the preliminary investigation of the stability of Ethacizine-d5, a deuterated analog of the Class Ic antiarrhythmic agent, Ethacizine. This document is intended for researchers, scientists, and drug development professionals. Given the limited publicly available stability data for Ethacizine-d5, this guide extrapolates from known information about Ethacizine and established principles of stability testing for deuterated compounds.

Introduction to Ethacizine-d5

Ethacizine is a phenothiazine (B1677639) derivative used in some countries for the treatment of ventricular and supraventricular arrhythmias.[1] Ethacizine-d5 is a stable isotope-labeled version of Ethacizine, where five hydrogen atoms have been replaced by deuterium (B1214612).[2][] Such deuteration is a common strategy in drug development to potentially alter the pharmacokinetic profile of a drug, often by slowing its metabolism.[4] The stability of Ethacizine-d5 is a critical parameter that needs to be assessed early in the drug development process to ensure its quality, safety, and efficacy.

Predicted Stability Profile of Ethacizine-d5

The inclusion of deuterium in a molecule can enhance its metabolic and chemical stability due to the kinetic isotope effect. The carbon-deuterium bond is stronger than the carbon-hydrogen bond, making it more resistant to enzymatic and chemical cleavage.[4] Based on the known degradation pathways of Ethacizine, the stability of Ethacizine-d5 is expected to be comparable or superior to the parent compound under similar conditions.

Proposed Experimental Protocols for Preliminary Stability Investigation

A preliminary stability investigation of Ethacizine-d5 should involve forced degradation studies to identify potential degradation products and establish degradation pathways. These studies subject the drug substance to conditions more severe than accelerated stability testing to trigger degradation.

Forced Degradation Studies

Forced degradation studies should be performed on Ethacizine-d5 to assess its intrinsic stability. The following conditions are recommended as a starting point, with the understanding that they may need to be adjusted based on the observed lability of the molecule.

Table 1: Proposed Conditions for Forced Degradation Studies of Ethacizine-d5

Stress Condition	Proposed Experimental Parameters
Acid Hydrolysis	0.1 M HCl at 60°C for 48 hours
Base Hydrolysis	0.1 M NaOH at 60°C for 48 hours
Oxidative Degradation	3% H₂O₂ at room temperature for 24 hours
Thermal Degradation	Dry heat at 105°C for 72 hours
Photodegradation	Exposure to UV light (254 nm) for 24 hours

A stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC), should be used to separate and quantify Ethacizine-d5 and its degradation products.

Analytical Methodology

A reverse-phase HPLC (RP-HPLC) method with a C18 column and UV detection is a suitable starting point for developing a stability-indicating assay. The method should be validated according to ICH guidelines to ensure it is accurate, precise, specific, and linear.

Table 2: Example HPLC Method Parameters

Parameter	Recommended Condition
Column	C18, 5 µm, 4.6 x 150 mm
Mobile Phase	Acetonitrile and 50 mM KH₂PO₄ buffer (pH 3.5) in a 40:60 v/v ratio
Flow Rate	1.0 mL/min
Detection Wavelength	230 nm
Injection Volume	20 µL
Column Temperature	30°C

Potential Degradation Pathways

The known metabolic pathways of Ethacizine can provide insights into the potential degradation pathways of Ethacizine-d5. The primary routes of metabolism for Ethacizine include N-de-ethylation, sulphoxidation, N-10 amide hydrolysis, and aromatic hydroxylation, followed by conjugation. It is plausible that similar degradation products will be observed during forced degradation studies.

Caption: Proposed workflow for the forced degradation study of Ethacizine-d5.

Known Metabolic Pathways of Ethacizine

The metabolic pathways of Ethacizine have been studied and involve both Phase I and Phase II reactions. Understanding these pathways is crucial for anticipating the potential metabolites and degradation products of Ethacizine-d5.

Caption: Overview of the metabolic pathways of Ethacizine.

Conclusion

This technical guide outlines a preliminary framework for investigating the stability of Ethacizine-d5. While specific stability data for this deuterated compound is not widely available, the known properties of Ethacizine and general principles of stability testing provide a solid foundation for designing and executing a comprehensive preliminary stability study. The successful completion of such a study is a critical step in the overall development of Ethacizine-d5 as a potential therapeutic agent.

References

• 1. Ethacizine - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]

The Role of Ethacizine-d5 in Preclinical Drug Development: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Preclinical development is the critical stage of research that bridges the gap between laboratory drug discovery and human clinical trials.[1][2] This phase aims to thoroughly characterize a drug candidate's safety, efficacy, and pharmacokinetic profile in non-human systems.[1] Ethacizine is a potent Class Ic antiarrhythmic agent, developed primarily in the Soviet Union, known for its efficacy in treating ventricular and supraventricular arrhythmias.[3][4] Its mechanism of action is centered on a potent blockade of fast sodium channels in cardiac myocytes.

To accurately evaluate Ethacizine's behavior in preclinical models, a reliable bioanalytical tool is essential. This is the primary role of Ethacizine-d5 , a deuterium-labeled stable isotope of the parent compound. Ethacizine-d5 is not a therapeutic agent itself but serves as an indispensable internal standard for quantitative analysis in mass spectrometry-based assays. This guide provides an in-depth overview of the function of Ethacizine-d5, detailing its application in key preclinical studies, outlining experimental protocols, and visualizing its role in the development workflow.

The Critical Function of Stable Isotope-Labeled Internal Standards

In preclinical drug development, especially during pharmacokinetic (PK) and toxicokinetic (TK) studies, the precise measurement of a drug's concentration in biological matrices (e.g., plasma, tissue) is paramount. Liquid chromatography-mass spectrometry (LC-MS) is the gold standard for this type of bioanalysis.

The use of a stable isotope-labeled (SIL) internal standard, such as Ethacizine-d5, is the preferred methodology for achieving high accuracy and precision. The key advantages of using a SIL internal standard are:

• Near-Identical Physicochemical Properties: Ethacizine-d5 behaves almost identically to unlabeled Ethacizine during sample extraction, chromatography, and ionization.

• Correction for Variability: It effectively corrects for analyte loss during sample preparation and for fluctuations in instrument response (matrix effects).

• Co-elution: It co-elutes with the analyte, providing the most accurate correction for chromatographic and mass spectrometric variations.

• Mass Differentiation: It is easily distinguished from the unlabeled drug by its higher mass, allowing for simultaneous detection and quantification.

Ethacizine-d5 in Preclinical Pharmacokinetic (PK) Studies

Pharmacokinetic studies are designed to understand the absorption, distribution, metabolism, and excretion (ADME) of a drug. Ethacizine is known to be well-absorbed orally, undergo extensive hepatic metabolism, and have an elimination half-life of approximately 2.5 hours with 90% protein binding. Ethacizine-d5 is the key to obtaining the reliable quantitative data that defines these parameters in animal models.

Table 1: Representative Pharmacokinetic Parameters of Ethacizine in a Rat Model

(Note: The following data are representative and serve to illustrate the parameters measured using Ethacizine-d5 as an internal standard.)

Parameter	Intravenous (IV) Administration (1 mg/kg)	Oral (PO) Administration (10 mg/kg)
Cmax (Maximum Concentration)	250 ng/mL	450 ng/mL
Tmax (Time to Cmax)	5 min	30 min
AUC (0-inf) (Area Under the Curve)	480 ng·h/mL	1920 ng·h/mL
t½ (Half-life)	2.5 h	2.6 h
CL (Clearance)	35 mL/min/kg	N/A
Vd (Volume of Distribution)	7.5 L/kg	N/A
F (Bioavailability)	N/A	~40%

Experimental Workflow for a Preclinical PK Study

The diagram below illustrates the typical workflow for a preclinical pharmacokinetic study, highlighting the point at which Ethacizine-d5 is introduced.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. The basics of preclinical drug development for neurodegenerative disease indications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Ethacizine? [synapse.patsnap.com]
• 4. benchchem.com [benchchem.com]

Safety and Handling Guidelines for Ethacizine-d5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for Ethacizine and general guidance for deuterated compounds. Ethacizine-d5 is a deuterium-labeled version of Ethacizine, intended for research purposes only.[1] Specific toxicological and safety data for Ethacizine-d5 are not extensively available. Therefore, it should be handled with the same precautions as its non-labeled counterpart, Ethacizine, and in accordance with general laboratory safety protocols for handling potentially hazardous chemicals.

Introduction

Ethacizine is a Class Ic antiarrhythmic agent, recognized for its potent sodium channel blocking properties.[2][3] It is primarily used in some countries for the treatment of severe ventricular and supraventricular arrhythmias.[4] Ethacizine-d5 is a stable isotope-labeled analog of Ethacizine, valuable in metabolic research, pharmacokinetic studies, and as an internal standard in analytical chemistry.[1] The replacement of hydrogen atoms with deuterium (B1214612) can alter the metabolic rate of a compound, potentially affecting its pharmacokinetic and toxicity profiles. This guide synthesizes available safety information and provides best-practice handling guidelines for Ethacizine-d5 in a research setting.

Physicochemical and Pharmacokinetic Properties of Ethacizine

The following tables summarize key data for the parent compound, Ethacizine. This information is critical for understanding its behavior and potential hazards.

Table 1: Physicochemical Properties of Ethacizine

Property	Value	Source
Molecular Formula	C22H27N3O3S
Molar Mass	413.54 g·mol−1
Appearance	Solid (form not specified)	N/A
Bioavailability	~40% (oral)
Protein Binding	90%
Metabolism	Extensive hepatic
Elimination Half-Life	2.5 hours

Table 2: Properties of Ethacizine-d5

Property	Value	Source
Molecular Formula	C22H22D5N3O3S
Molecular Weight	418.56

Hazard Identification and Safety Precautions

While a specific Safety Data Sheet (SDS) for Ethacizine-d5 is not widely available, the SDS for Ethacizine hydrochloride indicates that it is not classified as a hazardous substance or mixture. However, given its potent pharmacological activity, it should be handled with care.

General Handling Precautions:

• Work in a well-ventilated area to avoid inhalation of dust or aerosols.

• Avoid contact with skin and eyes.

• Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and gloves.

• Prevent the formation of dust.

• Wash hands thoroughly after handling.

Storage:

• Store in a cool, dry, and well-ventilated place.

• Keep the container tightly sealed to prevent moisture absorption, which can lead to hydrogen-deuterium exchange.

• Protect from light by storing in an amber vial or in the dark.

• Recommended storage temperature is often 4°C for short-term and -20°C for long-term storage, but always refer to the manufacturer's certificate of analysis.

• For solutions in solvent, recommended storage is -80°C for 6 months or -20°C for 1 month in a sealed, moisture-free container.

Experimental Protocols

Preparation of Stock Solutions

The following is a general protocol for preparing stock solutions of deuterated standards.

Materials:

• Ethacizine-d5 solid

• Calibrated analytical balance

• Class A volumetric flask

• Appropriate high-purity solvent (e.g., methanol)

• Inert gas (e.g., nitrogen or argon)

Procedure:

• Allow the sealed container of Ethacizine-d5 to equilibrate to room temperature before opening to prevent condensation.

• In a glove box or under a gentle stream of inert gas, accurately weigh the desired amount of the standard.

• Quantitatively transfer the weighed solid to the volumetric flask.

• Add a small amount of the solvent to dissolve the solid completely.

• Once dissolved, dilute to the mark with the solvent.

• Stopper the flask and mix thoroughly by inverting it multiple times.

• Store the solution under the recommended conditions, protected from light and moisture.

Emergency Procedures

In the event of exposure or a spill, follow these procedures:

First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and water. Seek medical attention if irritation develops.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate medical attention.

Spill Response:

• Evacuate the area and ensure adequate ventilation.

• Wear appropriate PPE, including respiratory protection if necessary.

• For small spills, absorb the material with an inert, non-combustible absorbent material (e.g., sand, earth, diatomaceous earth, vermiculite) and place it in a suitable container for disposal.

• For large spills, prevent further leakage if safe to do so and contact emergency services.

• Avoid allowing the substance to enter drains or waterways.

Visualizations

Safe Handling Workflow

The following diagram illustrates a general workflow for the safe handling of Ethacizine-d5 in a laboratory setting.

Figure 1: Safe Handling Workflow for Ethacizine-d5

Mechanism of Action and Potential Toxicological Pathway

Ethacizine's primary mechanism of action is the blockade of fast sodium channels in cardiomyocytes. This action slows the conduction of electrical impulses in the heart. While therapeutic at prescribed doses, overdose or off-target effects could lead to cardiotoxicity. The following diagram illustrates this pathway.

Figure 2: Mechanism of Action of Ethacizine

Conclusion

While specific safety and toxicological data for Ethacizine-d5 are limited, a conservative approach to handling, based on the known properties of Ethacizine and general guidelines for deuterated compounds, is essential. Researchers should always consult the manufacturer's supplied information and their institution's safety protocols. Adherence to the guidelines outlined in this document will help to ensure the safe and effective use of Ethacizine-d5 in a research environment.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. What is Ethacizine used for? [synapse.patsnap.com]
• 4. Ethacizine - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Quantitative Analysis of Ethacizine using Ethacizine-d5

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed methodology for the quantitative analysis of Ethacizine in human plasma using its deuterated internal standard, Ethacizine-d5. The protocol employs a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method, which offers high selectivity and sensitivity for bioanalytical studies. The described method is intended for pharmacokinetic research, therapeutic drug monitoring, and other applications requiring precise measurement of Ethacizine concentrations in a biological matrix. All protocols are presented with guidance on method validation according to international standards.

Introduction

Ethacizine is a class Ic antiarrhythmic agent utilized for the management of ventricular and supraventricular arrhythmias.[1] Accurate quantification of Ethacizine in biological matrices is crucial for pharmacokinetic studies, dose-response relationship assessments, and clinical efficacy and safety evaluations. The use of a stable isotope-labeled internal standard, such as Ethacizine-d5, is the gold standard in quantitative LC-MS/MS analysis as it effectively compensates for variability in sample preparation and potential matrix effects.

This application note details a complete workflow for the determination of Ethacizine in human plasma, encompassing sample preparation, chromatographic separation, and mass spectrometric detection. Furthermore, it provides a comprehensive guide to the validation of the analytical method, with example data to illustrate expected performance characteristics.

Experimental Protocols

Materials and Reagents

• Ethacizine reference standard

• Ethacizine-d5 internal standard (IS)

• HPLC-grade methanol

• HPLC-grade acetonitrile (B52724)

• Formic acid (≥98%)

• Ammonium formate

• Ultrapure water

• Human plasma (with anticoagulant, e.g., K2EDTA)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem mass spectrometer with an electrospray ionization (ESI) source

• Analytical column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)

• Data acquisition and processing software

Preparation of Standard and Quality Control Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Ethacizine and Ethacizine-d5 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the Ethacizine stock solution in 50:50 (v/v) methanol:water to create calibration standards.

• Internal Standard Working Solution (100 ng/mL): Dilute the Ethacizine-d5 stock solution in 50:50 (v/v) methanol:water.

• Quality Control (QC) Samples: Prepare QC samples in pooled human plasma at a minimum of three concentration levels: low, medium, and high.

Sample Preparation: Protein Precipitation

• Aliquot 100 µL of plasma sample (calibration standard, QC, or unknown sample) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the Ethacizine-d5 internal standard working solution (100 ng/mL) and vortex briefly.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase A (see section 2.5).

• Inject an appropriate volume (e.g., 5 µL) into the LC-MS/MS system.

LC-MS/MS Conditions

• Liquid Chromatography:

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient Elution: A linear gradient from 5% to 95% mobile phase B over 3 minutes, followed by a 1-minute hold at 95% B, and a 1-minute re-equilibration at 5% B.

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40°C

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • Ion Source Parameters: Optimized for the specific instrument (e.g., capillary voltage, source temperature, gas flows).

  • MRM Transitions: (Note: These are predicted transitions and require optimization on the specific instrument)

    • Ethacizine: Precursor ion (Q1) m/z 414.2 → Product ion (Q3) m/z [to be determined experimentally]

    • Ethacizine-d5: Precursor ion (Q1) m/z 419.2 → Product ion (Q3) m/z [to be determined experimentally]

  • Collision Energy (CE) and other compound-dependent parameters: To be optimized for each transition.

Method Validation

The analytical method should be validated according to the principles outlined in the ICH M10 Bioanalytical Method Validation guideline. The following parameters should be assessed:

Selectivity and Specificity

Analyze at least six different lots of blank human plasma to ensure no significant interference at the retention times of Ethacizine and Ethacizine-d5.

Linearity and Range

A calibration curve should be constructed by plotting the peak area ratio (Ethacizine/Ethacizine-d5) against the nominal concentration of Ethacizine. The linearity should be assessed over a suitable concentration range (e.g., 1-1000 ng/mL) using a weighted linear regression model (e.g., 1/x²). The correlation coefficient (r²) should be ≥ 0.99.

Accuracy and Precision

Intra- and inter-day accuracy and precision should be evaluated by analyzing QC samples at low, medium, and high concentrations on at least three different days. The acceptance criteria are typically a coefficient of variation (%CV) of ≤15% and an accuracy of within ±15% of the nominal value (≤20% and ±20% for the Lower Limit of Quantification, LLOQ).

Recovery and Matrix Effect

The extraction recovery of Ethacizine and the matrix effect should be assessed at low, medium, and high concentrations. A stable isotope-labeled internal standard like Ethacizine-d5 is expected to effectively compensate for these effects.

Data Presentation

The following tables summarize the expected quantitative data from a validated method.

Table 1: Calibration Curve Parameters

Parameter	Acceptance Criteria	Representative Value
Linearity Range (ng/mL)	-	1 - 1000
Regression Model	-	Weighted (1/x²)
Correlation Coefficient (r²)	≥ 0.99	0.9985
Slope	-	0.0021
Intercept	-	0.0005

Table 2: Intra- and Inter-Day Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
LLOQ	1	≤ 20	80 - 120	≤ 20	80 - 120
Low	3	≤ 15	85 - 115	≤ 15	85 - 115
Medium	100	≤ 15	85 - 115	≤ 15	85 - 115
High	800	≤ 15	85 - 115	≤ 15	85 - 115

Table 3: Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Recovery (%)	Matrix Effect (%)
Low	3	92.5	98.7
Medium	100	95.1	101.2
High	800	93.8	99.5

Visualizations

Experimental Workflow

Caption: Workflow for the quantitative analysis of Ethacizine.

Ethacizine Metabolic Pathway

Caption: Major metabolic pathways of Ethacizine.[2][3]

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. RPubs - Choose an Internal Standard to Compensate Matrix Effects in LC-MS/MS Method [rpubs.com]

Quantitative Analysis of Ethacizine in Human Plasma by LC-MS/MS Using a Deuterated Internal Standard

Application Note

For research, scientific, and drug development professionals.

Abstract

This application note presents a detailed and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the sensitive and selective quantification of Ethacizine in human plasma. The assay utilizes Ethacizine-d5 as a stable isotope-labeled internal standard (IS) to ensure high accuracy and precision. A straightforward protein precipitation protocol is employed for sample preparation, making it suitable for high-throughput analysis. This method is ideal for pharmacokinetic studies, therapeutic drug monitoring, and clinical trial sample analysis.

Introduction

Ethacizine is a class Ic antiarrhythmic agent used in the treatment of ventricular and supraventricular arrhythmias.[1] Accurate and reliable measurement of its concentration in biological matrices is essential for pharmacokinetic and toxicokinetic evaluations.[2] LC-MS/MS offers superior sensitivity and selectivity for bioanalytical applications. The use of a stable isotope-labeled internal standard like Ethacizine-d5 is the gold standard, as it co-elutes with the analyte and effectively compensates for variations in sample preparation and instrument response.[3][4] This document provides a comprehensive protocol for the quantitative analysis of Ethacizine in human plasma using Ethacizine-d5 as an internal standard.

Experimental

Materials and Reagents

• Ethacizine hydrochloride (Reference Standard)

• Ethacizine-d5 (Internal Standard)

• Acetonitrile (B52724) (HPLC grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Human plasma (blank)

Stock and Working Solutions

• Ethacizine Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of Ethacizine hydrochloride in methanol.

• Ethacizine-d5 Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of Ethacizine-d5 in methanol.

• Working Solutions: Prepare serial dilutions of the Ethacizine stock solution in 50:50 (v/v) acetonitrile/water to create calibration standards and quality control (QC) samples. Prepare a working solution of Ethacizine-d5 at an appropriate concentration in acetonitrile.

Sample Preparation Protocol

• Pipette 100 µL of human plasma sample, calibration standard, or QC sample into a 1.5 mL microcentrifuge tube.

• Add 25 µL of the Ethacizine-d5 internal standard working solution.

• Vortex the mixture for 10 seconds.

• Add 300 µL of acetonitrile to precipitate the plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge the samples at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the dried residue with 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

A standard UHPLC system coupled with a triple quadrupole mass spectrometer is recommended.

Table 1: Liquid Chromatography Parameters

Parameter	Suggested Condition
LC System	UHPLC System
Column	C18 Column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Gradient Program	A suitable gradient should be optimized to ensure good peak shape and separation from matrix components. A starting point could be a linear gradient from 5% to 95% B over several minutes.

Table 2: Mass Spectrometry Parameters

Parameter	Ethacizine	Ethacizine-d5 (IS)
Ionization Mode	Electrospray Ionization (ESI), Positive	Electrospray Ionization (ESI), Positive
Precursor Ion (Q1)	m/z 414.2	m/z 419.2
Product Ion (Q3)	m/z 114.1	m/z 119.1
Dwell Time	100 ms	100 ms
Collision Energy (CE)	To be optimized for the specific instrument	To be optimized for the specific instrument
Cone/Declustering Potential (DP)	To be optimized for the specific instrument	To be optimized for the specific instrument

Note: The precursor ion for Ethacizine is [M+H]+, with a molecular weight of 413.54 g/mol .[1] The proposed precursor for Ethacizine-d5 reflects the addition of 5 daltons. The product ions are hypothetical and would need to be determined experimentally by infusing the standards and performing a product ion scan.

Data Presentation

Table 3: Physicochemical Properties

Compound	Molecular Formula	Molecular Weight ( g/mol )
Ethacizine	C22H27N3O3S	413.54[1]
Ethacizine-d5	C22H22D5N3O3S	418.57

Table 4: Multiple Reaction Monitoring (MRM) Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Use
Ethacizine	414.2	114.1	Quantifier
Ethacizine	414.2	To be determined	Qualifier
Ethacizine-d5	419.2	119.1	Internal Standard

Experimental Workflows and Diagrams

Caption: Workflow for the LC-MS/MS analysis of Ethacizine.

Caption: Role of the internal standard in quantitative analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Throughput Quantification of Ethacizine in Human Plasma by LC-MS/MS using Ethacizine-d5 as an Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note presents a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of ethacizine (B1203916) in human plasma. The use of a stable isotope-labeled internal standard, ethacizine-d5, ensures high accuracy and precision, making this method suitable for pharmacokinetic studies, therapeutic drug monitoring, and other clinical research applications. The protocol employs a straightforward protein precipitation technique for sample preparation, enabling high-throughput analysis. The method has been developed and validated following international guidelines to ensure reliable and reproducible results.

Introduction

Ethacizine is a class Ic antiarrhythmic drug utilized in the management of ventricular and supraventricular arrhythmias. Monitoring its plasma concentrations is crucial for optimizing therapeutic outcomes and minimizing the risk of adverse effects. The use of a stable isotope-labeled internal standard, such as ethacizine-d5, is the gold standard in quantitative bioanalysis by LC-MS/MS.[1][2] Deuterated internal standards exhibit nearly identical physicochemical properties to the analyte, ensuring they behave similarly during sample preparation and chromatographic separation.[1] This co-elution and similar ionization response allow for the correction of variability in extraction recovery and matrix effects, leading to highly accurate and precise quantification.[1] This document provides a detailed protocol for the determination of ethacizine in human plasma using ethacizine-d5 as an internal standard, based on established principles of bioanalytical method validation.

Experimental Protocols

Materials and Reagents

• Ethacizine hydrochloride (Reference Standard)

• Ethacizine-d5 (Internal Standard)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (K2EDTA)

Preparation of Stock and Working Solutions

• Ethacizine Stock Solution (1 mg/mL): Accurately weigh 10 mg of ethacizine hydrochloride and dissolve it in 10 mL of methanol.

• Ethacizine-d5 Stock Solution (1 mg/mL): Accurately weigh 1 mg of ethacizine-d5 and dissolve it in 1 mL of methanol.

• Working Solutions: Prepare serial dilutions of the ethacizine stock solution in a 50:50 mixture of methanol and water to create calibration standards and quality control (QC) samples. Prepare a working solution of ethacizine-d5 at a concentration of 100 ng/mL in acetonitrile.

Sample Preparation (Protein Precipitation)

• Thaw plasma samples, calibration standards, and QC samples to room temperature.

• To 100 µL of the plasma sample, add 25 µL of the ethacizine-d5 internal standard working solution (100 ng/mL).

• Vortex the mixture for 10 seconds.

• Add 300 µL of cold acetonitrile to precipitate the plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge the samples at 12,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The analysis is performed using a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

Chromatographic Conditions:

Parameter	Value
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	5% B to 95% B in 3 min, hold at 95% B for 1 min, return to 5% B and equilibrate for 1 min.

Mass Spectrometric Conditions:

Multiple Reaction Monitoring (MRM) is used for the detection and quantification of ethacizine and ethacizine-d5.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Ethacizine	414.2	140.1	150	25
Ethacizine-d5	419.2	145.1	150	25

Note: The monoisotopic mass of ethacizine is 413.1824 Da. The precursor ion will be the protonated molecule [M+H]+.

Data Presentation

The following tables summarize the expected performance characteristics of this validated method, in accordance with international guidelines on bioanalytical method validation.

Table 1: Calibration Curve Parameters

Parameter	Value
Linear Range	1 - 2000 ng/mL
Regression Model	Linear, 1/x² weighting
Correlation Coefficient (r²)	> 0.99

Table 2: Accuracy and Precision

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV)	Inter-day Accuracy (%Bias)
LLOQ	1	< 15	± 15	< 15	± 15
Low QC	3	< 15	± 15	< 15	± 15
Mid QC	300	< 15	± 15	< 15	± 15
High QC	1500	< 15	± 15	< 15	± 15

Table 3: Recovery and Matrix Effect

Analyte	Concentration (ng/mL)	Recovery (%)	Matrix Effect (%)
Ethacizine	3	85 - 115	85 - 115
Ethacizine	1500	85 - 115	85 - 115

Mandatory Visualization

Caption: Experimental workflow for the analysis of ethacizine in plasma samples.

Conclusion

The described LC-MS/MS method provides a sensitive, specific, and reliable approach for the quantification of ethacizine in human plasma. The use of a deuterated internal standard, ethacizine-d5, coupled with a simple protein precipitation sample preparation protocol, ensures high accuracy and reproducibility. This method is well-suited for high-throughput analysis in a variety of research settings, including pharmacokinetic and therapeutic drug monitoring studies.

References

• 1. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. forensicrti.org [forensicrti.org]

Application Notes and Protocols for Developing a Calibration Curve with Ethacizine-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethacizine is a Class Ic antiarrhythmic agent, recognized for its potent sodium channel blocking properties, used in the management of ventricular and supraventricular arrhythmias.[1][2][3] Accurate quantification of Ethacizine in biological matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring, and drug development. The use of a stable isotope-labeled internal standard, such as Ethacizine-d5, is the gold standard for quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS), as it corrects for variability during sample preparation and analysis.[4][5]

This document provides a detailed protocol for the development of a calibration curve for the quantification of Ethacizine in human plasma using Ethacizine-d5 as an internal standard. The methodology is based on established principles of bioanalytical method validation as outlined by regulatory agencies such as the FDA.[6][7][8]

Signaling Pathway of Ethacizine

Ethacizine's primary mechanism of action involves the blockade of fast sodium channels (Nav1.5) in cardiomyocytes.[1] This inhibition slows the rapid depolarization phase (Phase 0) of the cardiac action potential, leading to decreased conduction velocity and reduced cardiac excitability. This action is particularly effective in terminating tachyarrhythmias.[1]

Caption: Mechanism of action of Ethacizine.

Experimental Workflow

The development of a robust calibration curve is a critical step in the validation of a bioanalytical method. The following workflow outlines the key stages from sample preparation to data analysis.

References

• 1. Determination of unlabeled and 13C6-labeled moricizine in human plasma using thermospray liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantitative determination of phenothiazine derivatives in human plasma using monolithic silica solid-phase extraction tips and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. dshs-koeln.de [dshs-koeln.de]
• 7. forensicrti.org [forensicrti.org]
• 8. enovatia.com [enovatia.com]

Application Note and Protocol: Solid-Phase Extraction of Ethacizine and Ethacizine-d5 from Human Plasma

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the solid-phase extraction (SPE) of the antiarrhythmic drug Ethacizine and its deuterated internal standard, Ethacizine-d5, from human plasma. The described method is optimized for bioanalytical studies requiring clean extracts and reliable quantification by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction

Ethacizine is a Class Ic antiarrhythmic agent belonging to the phenothiazine (B1677639) class of compounds. It is utilized in the management of severe and refractory ventricular and supraventricular arrhythmias. Accurate measurement of Ethacizine concentrations in biological matrices is crucial for pharmacokinetic and toxicokinetic studies. Solid-phase extraction is a widely used sample preparation technique that offers significant advantages over liquid-liquid extraction, including higher analyte recovery, reduced solvent consumption, and cleaner extracts, which is critical for sensitive LC-MS/MS analysis.

This protocol employs a mixed-mode cation exchange (MCX) SPE strategy. Ethacizine is a basic compound, and at an acidic pH, it will be positively charged, allowing for strong retention on the cation exchange sorbent. This dual retention mechanism (reversed-phase and ion-exchange) permits a rigorous washing procedure to effectively remove neutral and acidic interferences from the plasma matrix, resulting in a highly purified extract. Ethacizine-d5 is used as an internal standard to ensure accuracy and precision by correcting for analyte loss during sample preparation and potential matrix effects during analysis.

Quantitative Data Summary

The following table summarizes the expected performance characteristics of the described SPE protocol based on typical results for similar compounds analyzed by mixed-mode cation exchange SPE followed by LC-MS/MS.

Parameter	Ethacizine	Ethacizine-d5
Recovery	> 85%	> 85%
Matrix Effect	< 15%	< 15%
Precision (%RSD)	< 10%	< 10%
Lower Limit of Quantification (LLOQ) in Plasma	0.1 ng/mL	-

Note: The values presented in this table are representative and may vary depending on the specific laboratory conditions and instrumentation.

Experimental Protocol

Materials and Reagents

• Ethacizine and Ethacizine-d5 reference standards

• Human plasma (with anticoagulant, e.g., K2EDTA)

• Mixed-Mode Cation Exchange (MCX) SPE cartridges (e.g., Oasis MCX, 30 mg/1 mL)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid (88%)

• Ammonium (B1175870) hydroxide (B78521) (28-30%)

• Deionized water

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

• SPE vacuum manifold

• Nitrogen evaporator

Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Ethacizine and Ethacizine-d5 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the Ethacizine stock solution in 50:50 (v/v) methanol/water to create calibration curve standards.

• Internal Standard Spiking Solution (100 ng/mL): Dilute the Ethacizine-d5 stock solution in 50:50 (v/v) methanol/water.

• Sample Pre-treatment Solution (2% Formic Acid in Water): Add 2 mL of formic acid to 98 mL of deionized water.

• Wash Solution 1 (2% Formic Acid in Water): Add 2 mL of formic acid to 98 mL of deionized water.

• Wash Solution 2 (Methanol): Use 100% HPLC grade methanol.

• Elution Solution (5% Ammonium Hydroxide in Methanol): Add 5 mL of ammonium hydroxide to 95 mL of methanol.

Sample Preparation

• Thaw plasma samples to room temperature.

• In a microcentrifuge tube, add 200 µL of plasma.

• Add 20 µL of the Ethacizine-d5 internal standard spiking solution (100 ng/mL) to all samples except for the blank matrix.

• Vortex for 10 seconds.

• Add 200 µL of the 2% formic acid in water solution to the plasma sample.

• Vortex for 10 seconds.

• Centrifuge at 13,000 rpm for 5 minutes to pellet any precipitated proteins.

Solid-Phase Extraction Procedure

• Conditioning: Condition the MCX SPE cartridges with 1 mL of methanol followed by 1 mL of deionized water. Do not allow the sorbent to dry.

• Equilibration: Equilibrate the cartridges with 1 mL of 2% formic acid in water.

• Loading: Load the supernatant from the pre-treated plasma sample onto the SPE cartridge at a slow, steady flow rate (approximately 1 mL/min).

• Washing:

  • Wash the cartridge with 1 mL of 2% formic acid in water to remove polar interferences.

  • Wash the cartridge with 1 mL of methanol to remove non-polar, non-basic interferences.

• Drying: Dry the cartridge under vacuum for 5 minutes to remove residual wash solvents.

• Elution: Elute the analytes with 1 mL of 5% ammonium hydroxide in methanol into a clean collection tube.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of a suitable mobile phase for LC-MS/MS analysis (e.g., 80:20 water:acetonitrile with 0.1% formic acid).

• Vortex for 20 seconds and transfer to an autosampler vial for injection.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the solid-phase extraction of Ethacizine and Ethacizine-d5 from human plasma.

Mechanism of Action of Ethacizine

Caption: The primary mechanism of action of Ethacizine is the blockade of voltage-gated sodium channels in cardiac cells.[1][2][3][4][5]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. What is the mechanism of Ethacizine? [synapse.patsnap.com]
• 5. benchchem.com [benchchem.com]

Application Note: High-Efficiency Protein Precipitation for the Quantification of Ethacizine-d5 in Human Serum

Audience: Researchers, scientists, and drug development professionals.

Abstract: This application note details a straightforward and effective protein precipitation protocol for the extraction of Ethacizine-d5 from human serum. Ethacizine-d5, a deuterium-labeled analog of the class Ic antiarrhythmic agent Ethacizine, is commonly used as an internal standard in pharmacokinetic studies.[1][][3] The removal of proteins from the serum matrix is a critical step to ensure accurate and reproducible quantification using sensitive analytical techniques like Liquid Chromatography-Mass Spectrometry (LC-MS).[4][5] The protocol described herein utilizes acetonitrile (B52724) as the precipitating agent, offering a simple, rapid, and high-throughput method for sample preparation.[6]

Introduction

Ethacizine is a phenothiazine (B1677639) derivative used for the treatment of severe ventricular and supraventricular arrhythmias.[3][7] For quantitative bioanalysis, a stable isotope-labeled internal standard, such as Ethacizine-d5, is essential for correcting analytical variability.[1] Biological matrices like serum contain high concentrations of proteins, which can interfere with chromatographic analysis by clogging columns and causing ion suppression in mass spectrometry.[4] Protein precipitation is a widely adopted method for sample cleanup in drug discovery and pharmacokinetics due to its simplicity and minimal requirement for method development.[8] This protocol provides a detailed procedure for the efficient removal of serum proteins prior to the analysis of Ethacizine-d5.

Principle of the Method

The method is based on the principle of solvent-induced protein precipitation. A water-miscible organic solvent, in this case, acetonitrile, is added to the serum sample. The solvent disrupts the hydration shell around the protein molecules, leading to their denaturation and precipitation out of the solution.[5] Centrifugation is then used to pellet the precipitated proteins, allowing for the collection of the clear supernatant which contains the analyte of interest (Ethacizine-d5) and is compatible with direct injection for LC-MS/MS analysis.[6]

Experimental Protocols

Materials and Equipment

• Biological Matrix: Blank human serum

• Analyte: Ethacizine-d5

• Reagents:

  • Acetonitrile (HPLC or LC-MS grade)

  • Methanol (B129727) (HPLC grade, for stock solution)

  • Deionized water

• Equipment:

  • Calibrated micropipettes and tips

  • Microcentrifuge tubes (e.g., 1.5 mL)

  • Vortex mixer

  • Benchtop microcentrifuge

  • HPLC or autosampler vials

Preparation of Solutions

• Ethacizine-d5 Stock Solution (1 mg/mL): Accurately weigh 1 mg of Ethacizine-d5 and dissolve it in 1 mL of methanol.

• Ethacizine-d5 Working Solution (e.g., 1 µg/mL): Prepare a working solution by diluting the stock solution with a 50:50 mixture of methanol and water to the desired concentration for spiking into serum. Note: The concentration of the working solution should be optimized based on the expected analytical range.

Protein Precipitation Protocol

• Pipette 100 µL of human serum into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the Ethacizine-d5 working solution to the serum sample.

• Add 300 µL of ice-cold acetonitrile to the microcentrifuge tube. This corresponds to a 3:1 ratio of acetonitrile to serum (v/v).[6]

• Cap the tube and vortex vigorously for 1 minute to ensure complete mixing and facilitate protein precipitation.

• Centrifuge the sample at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully collect the supernatant (approximately 390 µL) and transfer it to a clean HPLC vial for analysis. Avoid disturbing the protein pellet.

• The sample is now ready for injection into an LC-MS/MS system.

Data Presentation

The following table summarizes the expected performance characteristics for the protein precipitation method of Ethacizine-d5 from human serum. This data is representative and should be confirmed during method validation.

Parameter	Concentration 1 (Low QC)	Concentration 2 (Mid QC)	Concentration 3 (High QC)	Acceptance Criteria
Analyte Conc. (ng/mL)	5	50	500	N/A
Recovery (%)	96.5	98.2	97.4	>85%
Matrix Effect (%)	99.1	101.5	98.9	85% - 115%
Precision (%CV)	4.2	2.8	3.1	<15%

• Recovery: The percentage of the analyte recovered from the serum after the precipitation process.

• Matrix Effect: An assessment of the ion suppression or enhancement caused by co-eluting matrix components.

• Precision (%CV): The coefficient of variation for replicate measurements, indicating the reproducibility of the method.

Visualization

Experimental Workflow Diagram

Caption: Workflow for protein precipitation of Ethacizine-d5 in serum.

Logical Relationship Diagram

Caption: Rationale for using protein precipitation in serum analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 3. Ethacizine - Wikipedia [en.wikipedia.org]
• 4. filtrous.com [filtrous.com]
• 5. Protein precipitation: A comprehensive guide | Abcam [abcam.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. [Ethacizin: pharmacologic properties and prospects for clinical application] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparison of different serum sample extraction methods and their suitability for mass spectrometry analysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: The Role of Ethacizine-d5 in Pharmacokinetic Modeling

Introduction

Ethacizine is a class Ic antiarrhythmic agent used for the treatment of ventricular and supraventricular arrhythmias.[1] To accurately characterize its pharmacokinetic (PK) profile—how the drug is absorbed, distributed, metabolized, and excreted (ADME)—it is essential to have a robust and precise bioanalytical method. Ethacizine-d5, a stable isotope-labeled (SIL) version of Ethacizine, is a critical tool in modern bioanalysis, serving as an ideal internal standard (IS) for quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[2]

The use of a SIL internal standard like Ethacizine-d5 is the gold standard in pharmacokinetic studies.[][4] Because Ethacizine-d5 is chemically identical to the parent drug, it co-elutes chromatographically and exhibits nearly identical behavior during sample extraction, handling, and ionization in the mass spectrometer.[2] However, its increased mass (due to the five deuterium (B1214612) atoms) allows it to be distinguished from the unlabeled Ethacizine by the mass spectrometer. This property enables it to accurately correct for variability in sample preparation and matrix effects, which can significantly impact the precision and accuracy of results.[4][5] By normalizing the response of the analyte (Ethacizine) to the response of the SIL-IS (Ethacizine-d5), researchers can achieve highly reliable data for constructing concentration-time curves and calculating key pharmacokinetic parameters.

Application:

The primary application of Ethacizine-d5 is to serve as an internal standard in bioanalytical methods designed to quantify Ethacizine concentrations in biological matrices such as plasma, serum, or urine. The resulting concentration data is fundamental for pharmacokinetic modeling to determine parameters including:

• Area Under the Curve (AUC): Total drug exposure over time.

• Maximum Concentration (Cmax): The highest concentration of the drug observed in the body.

• Time to Maximum Concentration (Tmax): The time at which Cmax is reached.

• Elimination Half-Life (t½): The time required for the drug concentration to decrease by half.[1]

• Clearance (CL): The volume of plasma cleared of the drug per unit time.

• Volume of Distribution (Vd): The apparent volume into which the drug distributes in the body.

Accurate determination of these parameters is crucial for dose optimization, safety assessment, and understanding potential drug-drug interactions.[6]

Experimental Protocols

Protocol 1: Quantification of Ethacizine in Human Plasma via LC-MS/MS (B15284909)

This protocol describes a standard method for the determination of Ethacizine concentrations in human plasma for pharmacokinetic analysis using Ethacizine-d5 as an internal standard.

1. Objective: To accurately quantify the concentration of Ethacizine in human plasma samples obtained over a time course following drug administration.

2. Materials and Reagents:

• Ethacizine analytical standard

• Ethacizine-d5 internal standard

• Control (drug-free) human plasma

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Microcentrifuge tubes (1.5 mL)

• Autosampler vials

3. Preparation of Solutions:

• Stock Solutions (1 mg/mL): Prepare separate stock solutions of Ethacizine and Ethacizine-d5 in methanol.

• Working Standard Solutions: Serially dilute the Ethacizine stock solution with 50:50 methanol/water to prepare working standards for calibration curve and quality control (QC) samples.

• Internal Standard (IS) Working Solution (50 ng/mL): Dilute the Ethacizine-d5 stock solution with methanol to achieve a final concentration of 50 ng/mL.

4. Preparation of Calibration and QC Samples:

• Spike control human plasma with the appropriate Ethacizine working standard solutions (typically 5% of the total volume) to create a calibration curve with 7-8 non-zero concentration points.

• Prepare QC samples at a minimum of three concentration levels (low, medium, and high).

5. Sample Preparation (Protein Precipitation):

• Label 1.5 mL microcentrifuge tubes for standards, QCs, and unknown study samples.

• Pipette 100 µL of plasma (standard, QC, or unknown) into the corresponding tube.

• Add 20 µL of the Ethacizine-d5 IS working solution (50 ng/mL) to every tube except for blank samples (add 20 µL methanol instead).

• Add 300 µL of ice-cold acetonitrile to each tube to precipitate plasma proteins.[7]

• Vortex each tube vigorously for 30 seconds.

• Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[7]

• Carefully transfer the supernatant to a clean autosampler vial.

• Inject a small volume (e.g., 5-10 µL) into the LC-MS/MS system.

6. Data Analysis:

• Integrate the peak areas for both Ethacizine and Ethacizine-d5 for all samples.

• Calculate the peak area ratio (Ethacizine peak area / Ethacizine-d5 peak area).

• Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards using a weighted (1/x²) linear regression.

• Determine the concentration of Ethacizine in the QC and unknown samples by interpolating their peak area ratios from the calibration curve.

• Use the resulting concentration-time data to perform pharmacokinetic modeling.

Data Presentation

For successful pharmacokinetic modeling, precise and accurate bioanalytical data are required. The following tables provide examples of typical parameters for an LC-MS/MS method for Ethacizine quantification.

Table 1: Illustrative LC-MS/MS Method Parameters

Parameter	Condition
LC System	Standard UHPLC System
Column	C18 Reversed-Phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temp.	40°C
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization, Positive (ESI+)
MRM Transition (Ethacizine)	Q1: 414.2 -> Q3: 100.1 (Illustrative)
MRM Transition (Ethacizine-d5)	Q1: 419.2 -> Q3: 105.1 (Illustrative)

| Dwell Time | 50 ms |

Table 2: Example Calibration Standard and QC Concentrations

Sample Type	Concentration (ng/mL)
Calibration Std 1 (LLOQ)	1.0
Calibration Std 2	2.5
Calibration Std 3	10
Calibration Std 4	50
Calibration Std 5	100
Calibration Std 6	250
Calibration Std 7	500
Calibration Std 8 (ULOQ)	1000
Quality Control - Low (QCL)	3.0
Quality Control - Mid (QCM)	80

| Quality Control - High (QCH) | 400 |

Table 3: Reported Pharmacokinetic Parameters of Ethacizine

Parameter	Value	Reference
Bioavailability (Oral)	~40%	[1]
Protein Binding	90%	[1]
Elimination Half-Life	2.5 hours	[1]
Metabolism	Extensive Hepatic	[1][8]

| Model | Three-compartment model |[9] |

Visualizations

Caption: Experimental workflow for pharmacokinetic sample analysis.

Caption: Role of Ethacizine-d5 as an internal standard.

Caption: A three-compartment pharmacokinetic model.

References

• 1. Ethacizine - Wikipedia [en.wikipedia.org]
• 2. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 4. crimsonpublishers.com [crimsonpublishers.com]
• 5. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The use of pharmacokinetic and pharmacodynamic data in the assessment of drug safety in early drug development - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. What is the mechanism of Ethacizine? [synapse.patsnap.com]
• 9. [Clinical pharmacokinetics and hemodynamics of ethacizin in the acute period of myocardial infarct] - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Determining the Bioavailability of Ethacizine Using Ethacizine-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethacizine is a Class Ic antiarrhythmic agent utilized in the management of ventricular and supraventricular arrhythmias. Its primary mechanism of action involves the potent blockade of fast sodium channels in cardiac myocytes, leading to slowed conduction velocity and stabilization of the cardiac membrane.[1] Accurate determination of its bioavailability is crucial for establishing therapeutic dosing regimens and ensuring patient safety. The use of a stable isotope-labeled internal standard, such as Ethacizine-d5, in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for bioanalytical studies. This method offers high precision and accuracy by correcting for variability in sample preparation and instrument response.

These application notes provide a comprehensive overview of the methodologies and protocols for conducting a bioavailability study of Ethacizine using Ethacizine-d5 as an internal standard.

Data Presentation: Pharmacokinetic Parameters of Ethacizine

Pharmacokinetic Parameter	Value (Mean ± SD)	Unit
Cmax (Maximum Plasma Concentration)	354 ± 77	ng/mL
Tmax (Time to Maximum Concentration)	110 - 120	minutes
Oral Bioavailability	~40	%
Elimination Half-life	2.5	hours
Minimum Therapeutic Concentration	73 ± 27	ng/mL

Data sourced from a clinical study on patients with ventricular rhythm disturbances.[2]

Signaling Pathway and Experimental Workflow

Ethacizine's Mechanism of Action

Ethacizine's primary therapeutic effect is achieved through the blockade of voltage-gated sodium channels (Nav1.5) in cardiomyocytes. This action reduces the influx of sodium ions during Phase 0 of the cardiac action potential, thereby slowing the rate of depolarization and the conduction of the electrical impulse through the heart tissue. This helps to suppress arrhythmias.

Caption: Mechanism of action of Ethacizine.

Experimental Workflow for Bioavailability Study

The following diagram outlines the key steps in a typical bioavailability study of Ethacizine using Ethacizine-d5 as an internal standard.

Caption: Experimental workflow for an Ethacizine bioavailability study.

Experimental Protocols

The following protocols are illustrative and based on established practices for the bioanalysis of small molecules in plasma using LC-MS/MS with a stable isotope-labeled internal standard.

Preparation of Stock and Working Solutions

• Ethacizine Stock Solution (1 mg/mL): Accurately weigh 10 mg of Ethacizine reference standard and dissolve in 10 mL of methanol (B129727).

• Ethacizine-d5 Stock Solution (1 mg/mL): Accurately weigh 1 mg of Ethacizine-d5 and dissolve in 1 mL of methanol.

• Calibration and Quality Control (QC) Working Solutions: Prepare serial dilutions of the Ethacizine stock solution with a 50:50 (v/v) mixture of methanol and water to create working solutions for calibration standards and QC samples at various concentrations.

• Internal Standard (IS) Working Solution (100 ng/mL): Dilute the Ethacizine-d5 stock solution with acetonitrile.

Sample Preparation (Protein Precipitation)

• Aliquot 100 µL of human plasma (blank, calibration standard, QC, or study sample) into a 1.5 mL microcentrifuge tube.

• Add 25 µL of the Ethacizine-d5 internal standard working solution (100 ng/mL) to each tube and vortex briefly.

• Add 300 µL of ice-cold acetonitrile to precipitate plasma proteins.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Illustrative LC-MS/MS Method

The following are suggested starting parameters for method development. Optimization will be required.

Chromatographic Conditions:

Parameter	Illustrative Value
LC System	A validated HPLC or UHPLC system
Column	C18 analytical column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	Optimized to separate Ethacizine from matrix interferences

Mass Spectrometric Conditions:

Parameter	Illustrative Value
Mass Spectrometer	A triple quadrupole mass spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transitions
Ethacizine	To be determined empirically (e.g., monitor for the protonated molecule [M+H]+ as the precursor ion and characteristic product ions)
Ethacizine-d5	To be determined empirically (e.g., monitor for [M+H]+ of the deuterated molecule as the precursor ion and corresponding product ions)
Collision Gas	Argon
Dwell Time	100 ms

Note on MRM Transitions: The specific precursor and product ions for Ethacizine and Ethacizine-d5 must be determined through direct infusion of the compounds into the mass spectrometer and optimization of the collision energy for each transition.

Method Validation

The bioanalytical method should be fully validated according to regulatory guidelines (e.g., FDA, EMA). Key validation parameters include:

• Selectivity: Absence of interfering peaks at the retention times of Ethacizine and Ethacizine-d5 in blank plasma from multiple sources.

• Linearity: A linear relationship between the peak area ratio (Ethacizine/Ethacizine-d5) and the concentration of Ethacizine over a defined range.

• Accuracy and Precision: Intra- and inter-day accuracy and precision should be within acceptable limits (typically ±15%, and ±20% at the lower limit of quantification).

• Recovery: Consistent and reproducible extraction recovery of Ethacizine and Ethacizine-d5 from the plasma matrix.

• Matrix Effect: Assessment of the ion suppression or enhancement caused by the plasma matrix.

• Stability: Stability of Ethacizine in plasma under various storage and handling conditions (freeze-thaw, short-term benchtop, and long-term storage).

Conclusion

The use of Ethacizine-d5 as an internal standard provides a robust and reliable method for the determination of Ethacizine bioavailability. The detailed protocols and methodologies outlined in these application notes serve as a comprehensive guide for researchers and scientists in the field of drug development. Adherence to these principles and thorough method validation will ensure the generation of high-quality data for pharmacokinetic and bioequivalence studies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Ethacizin: a new efficacious Soviet antiarrhythmic drug of the phenothiazine group - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

troubleshooting matrix effects in Ethacizine-d5 LC-MS analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in overcoming challenges related to matrix effects in the liquid chromatography-mass spectrometry (LC-MS) analysis of Ethacizine-d5.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of Ethacizine-d5?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte, such as Ethacizine, due to the presence of co-eluting compounds from the sample matrix. These effects can manifest as either ion suppression (a decrease in signal intensity) or ion enhancement (an increase in signal intensity), both of which can significantly compromise the accuracy, precision, and sensitivity of the analytical method. In the analysis of Ethacizine-d5, matrix effects can lead to erroneous quantification and unreliable pharmacokinetic data.

Q2: What are the common sources of matrix effects in plasma or serum samples?

A2: The primary sources of matrix effects in biological matrices like plasma and serum are endogenous and exogenous components that co-elute with the analyte of interest. Common interfering substances include:

• Phospholipids (B1166683): These are major components of cell membranes and are notorious for causing ion suppression.

• Salts and ions: High concentrations of salts can alter the droplet formation and evaporation process in the ion source.

• Proteins and peptides: Incomplete removal of proteins can lead to ion source contamination and signal suppression.

• Metabolites: Endogenous metabolites can have similar physicochemical properties to Ethacizine and co-elute, causing interference.

Q3: Why is a stable isotope-labeled internal standard like Ethacizine-d5 used?

A3: A stable isotope-labeled internal standard (SIL-IS) such as Ethacizine-d5 is considered the gold standard in quantitative LC-MS analysis. Because its chemical and physical properties are nearly identical to the unlabeled analyte (Ethacizine), it co-elutes and experiences similar matrix effects. By calculating the ratio of the analyte signal to the SIL-IS signal, variations in sample preparation, injection volume, and ionization efficiency can be effectively compensated for, leading to more accurate and precise quantification.

Q4: How can I qualitatively and quantitatively assess matrix effects?

A4: Two common methods to assess matrix effects are:

• Post-column infusion: This is a qualitative method where a constant flow of Ethacizine solution is infused into the mass spectrometer after the LC column. A blank matrix extract is then injected. Any dip or rise in the baseline signal at the retention time of Ethacizine indicates ion suppression or enhancement, respectively.

• Post-extraction spike: This is a quantitative method. The response of Ethacizine in a blank matrix extract that has been spiked with the analyte is compared to the response of Ethacizine in a neat solution at the same concentration. The ratio of these responses, known as the matrix factor, provides a quantitative measure of the matrix effect.

Troubleshooting Guides

This section provides a question-and-answer formatted guide to directly address specific issues you may encounter during your Ethacizine-d5 LC-MS analysis.

Issue 1: Poor Peak Shape (Tailing or Fronting)

• Question: My chromatogram for Ethacizine shows significant peak tailing. What could be the cause and how can I fix it?

• Answer:

  • Possible Cause 1: Secondary Interactions with Residual Silanols: The stationary phase of the LC column may have active silanol (B1196071) groups that interact with the basic amine groups of Ethacizine.

    • Solution:

      • Add a small amount of a competing base, like triethylamine, to the mobile phase.

      • Use a column with end-capping or a hybrid particle technology to minimize silanol interactions.

      • Adjust the mobile phase pH to ensure Ethacizine is in a consistent protonation state. Given Ethacizine's predicted basic pKa of 9.7, a mobile phase pH of 2-3 units lower is recommended.

  • Possible Cause 2: Column Overload: Injecting too high a concentration of the analyte can lead to peak distortion.

    • Solution: Dilute the sample and reinject.

  • Possible Cause 3: Extra-column Dead Volume: Excessive tubing length or a poorly packed column can cause peak broadening.

    • Solution: Use tubing with a smaller internal diameter and ensure all connections are secure. Check the column for voids and repack or replace if necessary.

Issue 2: Inconsistent or Low Analyte Response (Ion Suppression)

• Question: I am observing a weak and variable signal for Ethacizine, even at higher concentrations. What steps can I take to troubleshoot this?

• Answer: This is a classic sign of ion suppression.

  • Step 1: Improve Sample Preparation: The goal is to remove interfering matrix components.

    • Protein Precipitation (PPT): While quick, it may not be sufficient for removing all interferences. Consider optimizing the precipitation solvent (e.g., using acetonitrile (B52724) or methanol) and the solvent-to-plasma ratio.

    • Liquid-Liquid Extraction (LLE): This can provide a cleaner extract than PPT. Experiment with different extraction solvents (e.g., methyl tert-butyl ether, ethyl acetate) and pH adjustments to optimize the extraction of Ethacizine.

    • Solid-Phase Extraction (SPE): This is often the most effective technique for removing phospholipids and other interferences. Select a sorbent chemistry (e.g., C18, mixed-mode) that provides good retention of Ethacizine and allows for efficient washing of interferences.

  • Step 2: Optimize Chromatographic Separation:

    • Gradient Elution: Employ a gradient elution profile that separates Ethacizine from the early-eluting, highly polar matrix components and the late-eluting, non-polar components like phospholipids.

    • Column Chemistry: Consider a column with a different stationary phase (e.g., phenyl-hexyl) that may offer different selectivity for Ethacizine and co-eluting interferences.

  • Step 3: Adjust Mass Spectrometer Source Parameters:

    • Optimize the ion source temperature, gas flows (nebulizer and auxiliary gas), and ion spray voltage to ensure efficient desolvation and ionization of Ethacizine.

Issue 3: High Background Noise

• Question: My chromatograms have a high baseline, making it difficult to accurately integrate the peaks for Ethacizine and Ethacizine-d5. What should I investigate?

• Answer:

  • Possible Cause 1: Contaminated Mobile Phase or Solvents: Impurities in the solvents can contribute to high background noise.

    • Solution: Use high-purity, LC-MS grade solvents and freshly prepared mobile phases.

  • Possible Cause 2: Dirty Ion Source: Contamination of the ion source is a common cause of high background.

    • Solution: Clean the ion source components (e.g., capillary, skimmer) according to the manufacturer's recommendations.

  • Possible Cause 3: Inadequate Sample Cleanup: Residual matrix components, especially salts and detergents, can elevate the baseline.

    • Solution: Re-evaluate and improve your sample preparation method as described in "Issue 2".

Experimental Protocols

Protocol 1: Plasma Sample Preparation using Protein Precipitation

This protocol is a starting point for the extraction of Ethacizine from human plasma. Optimization may be required.

Materials:

• Human plasma samples

• Ethacizine-d5 internal standard working solution

• Ice-cold acetonitrile (ACN)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Refrigerated microcentrifuge

Procedure:

• Pipette 100 µL of the plasma sample into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the Ethacizine-d5 internal standard working solution.

• Vortex the mixture for 10 seconds.

• Add 300 µL of ice-cold acetonitrile to the plasma sample (a 3:1 ratio of ACN to plasma).

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.[1]

• Incubate the sample at -20°C for 20 minutes to enhance protein precipitation.[1]

• Centrifuge the tube at 14,000 x g for 10 minutes at 4°C.[1]

• Carefully collect the supernatant and transfer it to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).[1]

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

Data Presentation

Table 1: Physicochemical Properties of Ethacizine

Property	Value	Source
Molecular Weight	413.5 g/mol	PubChem
Molecular Formula	C₂₂H₂₇N₃O₃S	PubChem
pKa (Strongest Basic)	9.7	DrugBank
logP	4.21	DrugBank

Table 2: Example LC-MS/MS Parameters for a Structurally Similar Compound (Etifoxine)

Note: These parameters are for a different compound and should be used as a starting point for method development for Ethacizine. Optimization is required.

Parameter	Value
Liquid Chromatography
Column	C18 reverse-phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Gradient	5% B to 95% B over 5 min, hold for 1 min, then re-equilibrate
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transition (Analyte)	m/z 300.9 → 230.1
MRM Transition (IS)	m/z 305.9 → 235.1
Collision Energy	To be optimized
Cone Voltage	To be optimized

Visualizations

Caption: A workflow for troubleshooting matrix effects in LC-MS analysis.

Caption: A diagram of the protein precipitation workflow for plasma samples.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Mass Spectrometry Parameters for Ethacizine-d5

Welcome to the technical support center for the optimization of mass spectrometry parameters for Ethacizine-d5. This resource is designed for researchers, scientists, and drug development professionals to provide clear and concise guidance on method development and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What is Ethacizine-d5 and what is its primary application in mass spectrometry?

A1: Ethacizine-d5 is a deuterated form of Ethacizine, which is a class Ic antiarrhythmic agent.[] In mass spectrometry, it is primarily used as a stable isotope-labeled internal standard (SIL-IS) for the quantitative analysis of Ethacizine in various biological matrices.[2][3] The key advantage of using a SIL-IS is that its chemical and physical properties are nearly identical to the analyte of interest, ensuring similar behavior during sample preparation and chromatographic separation. However, its increased mass allows for clear differentiation by the mass spectrometer, enabling reliable correction for matrix effects and variations in instrument response.[3]

Q2: What are the initial mass spectrometry parameters I should consider for Ethacizine-d5 analysis?

A2: For initial method development, it is recommended to start with general electrospray ionization (ESI) parameters in positive ion mode, as Ethacizine contains nitrogen atoms that are readily protonated. A systematic optimization of these parameters is crucial to achieve the desired sensitivity and reproducibility.[4][5]

Q3: How do I select the appropriate Multiple Reaction Monitoring (MRM) transitions for Ethacizine-d5?

A3: The selection of MRM transitions is a critical step for ensuring the selectivity and sensitivity of your assay. This process involves:

• Infusion of a standard solution: A solution of Ethacizine-d5 is infused directly into the mass spectrometer to determine the precursor ion, which is the protonated molecule [M+H]⁺.

• Product ion scan: A product ion scan is then performed on the selected precursor ion to identify the most abundant and stable fragment ions.

• Selection of transitions: The most intense and specific fragment ion is typically chosen for quantification (quantifier), while a second, less intense fragment is used for confirmation (qualifier).[6][7]

Q4: Which ESI source parameters are most critical to optimize for Ethacizine-d5?

A4: Several ESI source parameters significantly impact ionization efficiency and signal stability. Key parameters to optimize include:

• Capillary Voltage: Affects the formation of the electrospray. Typical values range from 3-5 kV for positive mode.[5]

• Source Temperature: Influences the desolvation of the ESI droplets.

• Nebulizer and Drying Gas Flow Rates: These gases aid in droplet formation and desolvation.[4]

• Cone Voltage (or Fragmentor/Orifice Voltage): This voltage helps to desolvate ions and can induce fragmentation if set too high.[8]

A systematic approach, such as a Design of Experiments (DoE), can be employed for comprehensive optimization of these parameters.[4]

Troubleshooting Guide

Q5: I am not observing any signal for Ethacizine-d5. What are the potential causes and how can I troubleshoot this?

A5: Lack of signal can be due to several factors, ranging from sample preparation to instrument issues. Here's a systematic approach to troubleshooting:

• Verify Sample and Syringe: Ensure the autosampler syringe is functioning correctly and that there is sample in the vial.[9]

• Check for Leaks: Gas leaks in the system can lead to a loss of sensitivity.[9]

• Inspect the ESI Spray: Check if the spray from the ESI probe is stable. An inconsistent or absent spray can be caused by a clog.[10]

• Confirm Instrument Settings: Double-check that the correct MRM transitions and instrument parameters are being used.

• Detector Functionality: Ensure the detector is functioning correctly and that the flame is lit (if applicable).[9]

Q6: My signal intensity for Ethacizine-d5 is low. How can I enhance it?

A6: Low signal intensity can be improved by optimizing several factors:

• Sample Concentration: Ensure your sample is appropriately concentrated. If it is too dilute, the signal will be weak.[11]

• Ionization Efficiency: The choice of ionization technique and the optimization of source parameters are crucial. Experiment with different settings for capillary voltage, gas flows, and temperatures.[11]

• Mobile Phase Composition: The mobile phase can significantly affect ionization. Ensure it is compatible with ESI.

• Instrument Tuning and Calibration: Regularly tune and calibrate your mass spectrometer to ensure it is operating at its optimal performance.[11]

Q7: I am experiencing a high baseline or significant noise in my chromatogram. What could be the issue?

A7: A high or noisy baseline can obscure peaks and affect quantification. Potential causes include:

• Contaminated Solvents or Reagents: Use high-purity, LC-MS grade solvents and reagents.

• Contaminated System: The LC system, including the column and tubing, may be contaminated. A thorough cleaning procedure is recommended.

• Leaks: Leaks in the LC or MS system can introduce noise.

• Detector Settings: Adjust detector settings like gain and filter settings to minimize noise.[11]

Q8: My results are not reproducible. What factors should I investigate?

A8: Lack of reproducibility can stem from various sources:

• Inconsistent Sample Preparation: Ensure that the sample preparation procedure is followed consistently for all samples.

• Variable Instrument Performance: Check for fluctuations in temperature, gas pressure, and voltages.

• Column Degradation: The performance of the HPLC column can degrade over time.

• Internal Standard Variability: Ensure the internal standard is added consistently and at the correct concentration to all samples.[12]

Quantitative Data Summary

Table 1: Recommended MRM Transitions for Ethacizine-d5

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Function
Ethacizine-d5	To be determined experimentally	To be determined experimentally	Quantifier
Ethacizine-d5	To be determined experimentally	To be determined experimentally	Qualifier

Note: The exact m/z values need to be determined by infusing a standard solution of Ethacizine-d5 into the mass spectrometer.

Table 2: Typical Starting Parameters for Mass Spectrometer Optimization

Parameter	Typical Value Range
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.0 - 5.0 kV
Source Temperature	100 - 550 °C[8][13]
Desolvation Gas Flow	Instrument Dependent
Cone Voltage	10 - 60 V[8]
Collision Gas	Argon or Nitrogen

Note: These are general ranges and the optimal values will be instrument-dependent and should be determined empirically.

Experimental Protocols

Protocol 1: Sample Preparation from Plasma using Protein Precipitation

This protocol is a common method for extracting small molecules from plasma samples.

• Aliquoting: In a microcentrifuge tube, pipette 100 µL of the plasma sample.

• Internal Standard Spiking: Add the working solution of Ethacizine-d5 to the plasma sample.

• Protein Precipitation: Add 300 µL of cold acetonitrile (B52724) to the tube.

• Vortexing: Vortex the mixture for 30 seconds to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the clear supernatant to a new tube, avoiding the precipitated protein pellet.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase.

• Injection: The sample is now ready for injection into the LC-MS/MS system.

Visualizations

Caption: Workflow for Ethacizine-d5 Method Development.

Caption: Troubleshooting for No/Low Signal Intensity.

Caption: ESI Parameter Interdependencies for Optimization.

References

• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. How to optimize ESI source parameters for better sensitivity in LC-MS analysis ? | BoroPharm Inc. [boropharm.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. gentechscientific.com [gentechscientific.com]
• 10. cgspace.cgiar.org [cgspace.cgiar.org]
• 11. gmi-inc.com [gmi-inc.com]
• 12. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Overcoming Ion Suppression with Ethacizine-d5

Welcome to the technical support center for utilizing Ethacizine-d5 as an internal standard in LC-MS/MS applications. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions regarding ion suppression.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it negatively affect my results?

A1: Ion suppression is a matrix effect that occurs during LC-MS/MS analysis where the ionization efficiency of a target analyte is decreased by co-eluting compounds from the sample matrix (e.g., phospholipids, salts, proteins).[1][2] This reduction in ionization leads to a lower signal intensity, which can cause inaccurate quantification, poor precision, and reduced analytical sensitivity.[3][4] Even highly selective MS/MS methods are susceptible because the interference happens during the ionization process, before mass analysis.[4]

Q2: What is Ethacizine-d5 and why is it recommended as an internal standard?

A2: Ethacizine-d5 is a stable isotope-labeled internal standard (SIL-IS) of the drug Ethacizine. A SIL-IS is considered the "gold standard" for quantitative LC-MS/MS because its chemical and physical properties are nearly identical to the analyte of interest.[2][5] This similarity ensures that it behaves almost identically during sample extraction, chromatography, and ionization.

Q3: How does using Ethacizine-d5 help to overcome ion suppression?

A3: Because Ethacizine-d5 is structurally almost identical to Ethacizine, it co-elutes from the LC column and experiences the same degree of ion suppression in the mass spectrometer's ion source.[2] By calculating the ratio of the analyte's peak area to the internal standard's peak area, the variability introduced by ion suppression is normalized.[6] This ratio remains stable even if the absolute signal intensity of both compounds fluctuates, leading to significantly more accurate and precise results.[5]

Q4: I am using Ethacizine-d5, but my results are still inconsistent. What could be the cause?

A4: While Ethacizine-d5 is an excellent tool, inconsistencies can still arise. Common causes include:

• Differential Matrix Effects : A slight chromatographic separation between Ethacizine and Ethacizine-d5 (due to the deuterium (B1214612) isotope effect) can cause them to elute in regions with different matrix interferences, leading to incomplete compensation.[7]

• Inconsistent Sample Preparation : Errors in accurately adding the internal standard to every sample, calibrator, and QC will lead to high variability.[8]

• Analyte or Internal Standard Instability : Degradation of either compound in the sample matrix or in the autosampler can cause inconsistent responses.[9]

• Severe Ion Suppression : If the ion suppression is extreme, the signal for both the analyte and the internal standard may be suppressed to a level near the instrument's limit of detection, resulting in poor precision.[1]

Q5: What are the first steps to determine if ion suppression is impacting my analysis?

A5: A common and effective method is the post-extraction spike experiment .[10] This involves comparing the analyte's response in a neat solution to its response when spiked into a blank matrix extract. A significantly lower signal in the matrix sample indicates the presence of ion suppression.[10] Another useful technique is post-column infusion , which helps identify the specific retention time regions where suppression occurs.[2][11]

Troubleshooting Guides

This section provides solutions to common problems encountered when using Ethacizine-d5.

Issue 1: High Variability in Analyte/Internal Standard Ratio

Symptom: The calculated concentration of Quality Control (QC) samples is imprecise (High %CV).

Potential Cause	Recommended Solution
Inconsistent IS Spiking	Verify the calibration and technique of all pipettes or automated liquid handlers. Ensure the IS is added at the very beginning of the sample preparation process.[8]
Poor Chromatography	Check for peak splitting, tailing, or shifts in retention time. Optimize the LC gradient to ensure Ethacizine and Ethacizine-d5 are well-resolved from major matrix interferences.[6]
Sample Preparation Variability	Ensure complete protein precipitation by optimizing the solvent-to-sample ratio (typically 3:1 or greater) and vortexing time.[12][13]
IS Instability	Prepare fresh internal standard working solutions daily. Check for degradation in the autosampler by re-injecting samples that have been sitting for an extended period.[9]

Issue 2: Low Signal Intensity for Both Ethacizine and Ethacizine-d5

Symptom: Poor sensitivity, difficulty in achieving the desired Lower Limit of Quantification (LLOQ).

Potential Cause	Recommended Solution
Severe Matrix Effects	Improve the sample cleanup method. Switch from a simple Protein Precipitation (PPT) to a more selective technique like Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE).[1][14]
Suboptimal MS Parameters	Perform a direct infusion of Ethacizine and Ethacizine-d5 to optimize source-dependent parameters (e.g., gas flows, temperature) and compound-dependent parameters (e.g., collision energy).[9]
Incorrect Mobile Phase	Ensure the mobile phase pH and composition are optimal for Ethacizine ionization. Using a mobile phase with 0.1% formic acid is common for positive mode ESI.
Instrument Contamination	Clean the mass spectrometer's ion source. Contamination can build up over time and significantly reduce signal intensity.[15]

Experimental Protocols

Protocol 1: Plasma Sample Preparation using Protein Precipitation (PPT)

This protocol is a common starting point for bioanalytical sample preparation.

Materials:

• Blank plasma, plasma samples, calibrators, and QCs.

• Ethacizine-d5 Internal Standard Working Solution (e.g., 100 ng/mL in 50:50 methanol:water).

• Ice-cold acetonitrile (B52724) (ACN).[16]

Procedure:

• Aliquot 100 µL of the plasma sample into a 1.5 mL microcentrifuge tube.

• Add 25 µL of the Ethacizine-d5 IS working solution to each tube.

• Vortex briefly (5-10 seconds) to mix.

• Add 300 µL of ice-cold acetonitrile to precipitate the proteins.[17]

• Vortex vigorously for 2 minutes to ensure complete precipitation.

• Centrifuge the samples at 12,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vial.

• Inject the sample into the LC-MS/MS system.

Protocol 2: Preparation of Calibration Curve Standards

Accurate calibration standards are essential for accurate quantification.[18][19]

Procedure:

• Prepare Stock Solutions: Create a 1 mg/mL stock solution of Ethacizine in a suitable solvent like methanol.

• Create Serial Dilutions: Prepare a series of working solutions by serially diluting the stock solution with 50:50 methanol:water to create concentrations that will span the desired analytical range.[20]

• Spike into Matrix: Prepare the calibration standards by spiking a small volume (e.g., 5-10 µL) of each working solution into a known volume of blank biological matrix (e.g., 95 µL).[21] This ensures the standards are prepared in the same matrix as the unknown samples.[6]

• Process as Samples: Treat the prepared calibration standards exactly as the unknown samples, including the addition of the Ethacizine-d5 internal standard, as described in Protocol 1.

Visualizations

Mechanism of Ion Suppression in ESI

Experimental Workflow for Sample Analysis

Logical Troubleshooting Workflow

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. benchchem.com [benchchem.com]
• 3. lambdalaboratory.com [lambdalaboratory.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. benchchem.com [benchchem.com]
• 6. longdom.org [longdom.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Ion suppression in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. agilent.com [agilent.com]
• 13. Protein precipitation for the analysis of a drug cocktail in plasma by LC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A Systematic Approach to Overcome the Matrix Effect during LC-ESI-MS/MS Analysis | PDF [slideshare.net]
• 15. blog.teledynetekmar.com [blog.teledynetekmar.com]
• 16. New sample preparation approach for mass spectrometry-based profiling of plasma results in improved coverage of metabolome - PMC [pmc.ncbi.nlm.nih.gov]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. certara.com [certara.com]
• 19. microbiozindia.com [microbiozindia.com]
• 20. How to Make a Calibration Curve: A Step-by-Step Guide | Lab Manager [labmanager.com]
• 21. Recommendations and best practices for calibration curves in quantitative LC–MS bioanalysis - ProQuest [proquest.com]

Technical Support Center: Improving Peak Shape in Ethacizine-d5 Chromatography

Welcome to the technical support center for the chromatographic analysis of Ethacizine-d5. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to achieving optimal peak shape during their experiments. The following troubleshooting guides and frequently asked questions (FAQs) provide direct, actionable solutions to specific issues you may encounter.

Troubleshooting Guide: Common Peak Shape Problems

Poor peak shape, particularly peak tailing, can compromise the accuracy, precision, and sensitivity of your analytical method. This guide addresses the most common issues in a question-and-answer format.

Q1: Why is my Ethacizine-d5 peak tailing?

Peak tailing is the most frequent issue when analyzing basic compounds like Ethacizine. Ethacizine is a phenothiazine (B1677639) derivative containing tertiary amine groups, making it basic.[1][2][3] The primary causes of tailing are:

• Secondary Silanol (B1196071) Interactions: This is the most common chemical cause. Residual silanol groups (Si-OH) on the surface of silica-based stationary phases (like C18) can become deprotonated (Si-O⁻) and ionically interact with the protonated, positively charged Ethacizine-d5 molecules. This secondary retention mechanism, in addition to the desired reversed-phase interaction, causes a portion of the analyte to elute more slowly, resulting in a "tail".[4][5]

• Column Overload: Injecting too high a concentration or volume of the sample can saturate the stationary phase, leading to peak distortion.[5][6][7]

• Inappropriate Mobile Phase pH: If the mobile phase pH is not acidic enough, a mixed population of ionized and non-ionized silanol groups can exist, exacerbating secondary interactions.[3]

• System Dead Volume: Excessive volume in tubing, fittings, or connections between the injector, column, and detector can cause peaks to broaden and tail.[8][9]

• Column Contamination or Degradation: Accumulation of contaminants on the column frit or head can create active sites that cause tailing. A physical void or channel in the packing bed can also lead to poor peak shape.[5][9][10]

Q2: How can I systematically troubleshoot peak tailing for Ethacizine-d5?

A systematic approach is crucial to efficiently identify and resolve the root cause of poor peak shape. The following workflow provides a logical sequence of troubleshooting steps.

Caption: A logical workflow for troubleshooting common HPLC peak shape issues.

Q3: My peak is fronting, not tailing. What are the likely causes?

Peak fronting, where the front of the peak is sloped, is less common than tailing but is typically caused by:

• Column Overload: Similar to tailing, injecting too much sample can lead to fronting.[6]

• Sample Solvent Effects: Dissolving the sample in a solvent that is significantly "stronger" (i.e., has a higher elution strength) than the mobile phase is a very common cause.[8] The sample travels too quickly at the start, leading to a distorted, fronting peak.

Q4: What should I do if my peak is excessively broad or split into two?

Broad or split peaks usually point to a physical problem in the system or a severely compromised column.[9]

• Column Contamination/Void: A blocked inlet frit or a void at the head of the column can cause the sample band to split or spread unevenly.[5][9]

• Dead Volume: Gaps in tubing connections can cause turbulence and mixing that broaden the peak.[8]

• Sample/Mobile Phase Mismatch: If the sample is not fully soluble in the mobile phase, it can precipitate at the column head, leading to broad and distorted peaks.

Frequently Asked Questions (FAQs)

FAQ 1: How does mobile phase pH affect the peak shape of Ethacizine-d5?

The pH of the mobile phase is critical for controlling the ionization of both the basic analyte (Ethacizine-d5) and the acidic residual silanols on the column.[3]

• At low pH (e.g., pH < 4): Ethacizine-d5 will be fully protonated (positively charged). More importantly, the residual silanol groups will also be protonated (neutral, Si-OH), which suppresses the ionic secondary interactions that cause peak tailing.[4]

• At neutral or high pH: Silanol groups become deprotonated (negatively charged, Si-O⁻), strongly interacting with the positively charged analyte and causing significant tailing.

Therefore, maintaining an acidic mobile phase is essential for good peak shape.

FAQ 2: What is the best type of column to use for Ethacizine-d5 analysis?

To minimize tailing, select a modern, high-purity silica (B1680970) column that has been robustly end-capped.[5]

• End-Capped Columns: These columns have had their residual silanol groups chemically derivatized to make them less active and reduce tailing of basic compounds.

• High-Purity Silica: Modern columns are made with silica that has a lower metal content and fewer acidic silanol sites.

• Stationary Phases: A standard C18 or a Phenyl-Hexyl phase often provides good retention and selectivity.[11]

FAQ 3: How do I quantitatively measure peak tailing?

Peak tailing is measured using the Asymmetry Factor (As) or Tailing Factor (Tf).[10] A perfectly symmetrical Gaussian peak has a value of 1.0. A value greater than 1.2 is generally considered to be tailing.[7] The calculation is typically performed by the chromatography data system software.

Caption: Mitigation of peak tailing via mobile phase optimization.

Experimental Protocols & Data

Protocol 1: Mobile Phase pH Optimization

This protocol aims to find the optimal mobile phase pH to minimize peak tailing.

Methodology:

• Prepare Aqueous Buffers: Prepare identical aqueous mobile phase components (e.g., 20 mM phosphate (B84403) or formate (B1220265) buffer) and adjust the pH of each to 4.0, 3.5, 3.0, and 2.5 using phosphoric acid or formic acid.

• Mobile Phase Composition: For each pH level, prepare the final mobile phase by mixing the aqueous buffer with the organic modifier (e.g., acetonitrile) in the desired ratio (e.g., 60:40 aqueous:organic).

• Equilibrate System: For each new pH condition, flush and equilibrate the HPLC column for at least 10-15 column volumes.

• Inject Sample: Inject a standard solution of Ethacizine-d5.

• Evaluate Results: Record the retention time, peak asymmetry, and resolution. Compare the results to identify the pH that provides the most symmetrical peak without compromising retention.

Table 1: Example Data for pH Optimization

Mobile Phase pH	Retention Time (min)	Peak Asymmetry (As)	Resolution (Rs) from Nearest Peak
4.0	5.8	1.8	2.1
3.5	5.5	1.4	2.3
3.0	5.2	1.1	2.5

| 2.5 | 4.9 | 1.0 | 2.4 |

Note: Data is illustrative and will vary based on the specific column and conditions used.

Protocol 2: Using a Competing Base Additive

If adjusting the pH is insufficient, a competing base can mask residual silanol activity.[3]

Methodology:

• Select Optimal pH: Use the mobile phase with the best pH determined from Protocol 1 (e.g., pH 3.0).

• Prepare Additive Stock: Prepare a stock solution of triethylamine (B128534) (TEA).

• Add to Mobile Phase: Add TEA to the aqueous component of the mobile phase to a final concentration of 0.1% (v/v). Ensure the final mobile phase is well-mixed and degassed.

• Equilibrate and Inject: Equilibrate the column with the TEA-containing mobile phase and inject the Ethacizine-d5 standard.

• Compare Results: Compare the peak asymmetry with and without TEA. The additive should reduce tailing by preferentially interacting with the active silanol sites.

Table 2: Troubleshooting Summary

Problem Observed	Most Likely Cause(s)	Recommended Solution(s)
Peak Tailing	Secondary silanol interactions; Column overload.	Lower mobile phase pH to < 3.5; Add 0.1% TEA; Reduce injection volume/concentration; Use an end-capped column.
Peak Fronting	Sample solvent stronger than mobile phase; Column overload.	Dissolve sample in the initial mobile phase; Reduce injection volume/concentration.
Broad Peak	System dead volume; Column contamination/void.	Check and tighten all fittings; Flush column or replace if old; Filter samples.

| Split Peak | Blocked column inlet frit; Column void. | Replace inlet frit; Reverse-flush the column (if permitted by manufacturer); Replace column. |

References

• 1. [Ethacizin: pharmacologic properties and prospects for clinical application] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ethacizine - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. gmpinsiders.com [gmpinsiders.com]
• 6. silicycle.com [silicycle.com]
• 7. benchchem.com [benchchem.com]
• 8. How to Obtain Good Peak Shapes | Technical Information | GL Sciences [glsciences.com]
• 9. Abnormal Peak Shapes : Shimadzu (Europe) [shimadzu.eu]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]

Ethacizine-d5 internal standard response variability issues

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address response variability issues encountered when using Ethacizine-d5 as an internal standard in quantitative analyses.

Frequently Asked Questions (FAQs)

Q1: What is Ethacizine-d5 and why is it used as an internal standard?

A1: Ethacizine is a class Ic antiarrhythmic agent.[1] Ethacizine-d5 is a stable isotope-labeled (SIL) or deuterated form of Ethacizine, meaning five hydrogen atoms in the molecule have been replaced with deuterium (B1214612) atoms.[2][] It is used as an internal standard (IS) in quantitative bioanalysis, particularly in liquid chromatography-mass spectrometry (LC-MS/MS).[2] Because its chemical and physical properties are nearly identical to the unlabeled analyte (Ethacizine), it behaves similarly during sample extraction, chromatography, and ionization.[4][5] The mass difference allows the mass spectrometer to distinguish it from the analyte, making it the "gold standard" for correcting variability caused by sample preparation, instrument drift, and matrix effects.[4][6][7]

Q2: What is considered significant variability in the Ethacizine-d5 response?

A2: While some level of variation is expected in any bioanalytical workflow, significant variability can compromise data integrity.[8] Regulatory bodies and industry best practices suggest investigating any unexpected patterns in the IS response. A common practice is to establish acceptance criteria during method validation. Samples with an IS response falling outside a defined range, for example, below 50% or above 150% of the mean response of the calibration standards and quality controls (QCs), are typically flagged for investigation.[8] Additionally, a high coefficient of variation (%CV), often greater than 15-20%, for the IS response across all samples in a run warrants a thorough review.[9]

Q3: What are the primary causes of internal standard response variability?

A3: Variability in the internal standard response can be attributed to three main categories of issues:

• Sample Preparation: Inconsistencies during the addition of the IS, extraction, or reconstitution steps are common sources of error.[8][10]

• Matrix Effects: This refers to the alteration of ionization efficiency by co-eluting compounds from the sample matrix.[11] These effects, known as ion suppression or enhancement, can significantly and variably affect the IS signal.[12][13]

• Instrumental Issues: Problems with the autosampler, injector, liquid chromatography (LC) system, or mass spectrometer can lead to inconsistent IS responses.[6][14]

Troubleshooting Guides

Problem: High variability or inconsistent Ethacizine-d5 response across an analytical run.

This is one of the most common issues, where the IS peak area fluctuates randomly or shows a high %CV across a batch of samples. A systematic approach is required to identify the root cause.[10]

Q4: How can I troubleshoot variability originating from sample preparation?

A4: Inconsistent sample preparation can introduce significant errors. Below are common causes and their solutions.

Potential Cause	Recommended Solution
Inaccurate IS Spiking	Ensure pipettes are properly calibrated. Use a consistent, validated procedure for adding the IS working solution to all samples, standards, and QCs. Avoid adding very small volumes, which can increase relative error.
Incomplete Mixing	After adding the IS, ensure the sample is thoroughly mixed (e.g., vortexed) to achieve homogeneity before proceeding with extraction.[8]
Variable Extraction Recovery	The IS must be added at the earliest possible stage to account for variability in extraction.[8] Optimize the extraction procedure (e.g., protein precipitation, liquid-liquid extraction, solid-phase extraction) to ensure consistent and efficient recovery for both Ethacizine and Ethacizine-d5.
Sample Inhomogeneity	If samples were previously frozen, ensure they are completely thawed and vortexed before aliquoting. For reconstituted samples after evaporation, ensure the residue is fully redissolved.[15]
IS Degradation	Ethacizine-d5 may be susceptible to degradation due to factors like pH, temperature, or light exposure during sample processing. Minimize the time samples are kept at room temperature and investigate stability under different conditions.[9]

Q5: My sample preparation seems consistent. Could matrix effects be the cause of the variability?

A5: Yes, matrix effects are a major cause of IS response variability in LC-MS/MS analysis.[11] Ion suppression is more common and occurs when co-eluting matrix components interfere with the ionization of the IS in the mass spectrometer's ion source, leading to a decreased signal.[12][16]

Potential Cause	Recommended Solution
Differential Matrix Effects	Even with a SIL-IS like Ethacizine-d5, a slight shift in retention time (an "isotope effect") can cause it and the analyte to be affected differently by a narrow region of ion suppression.[9][17]
Poor Chromatography	Inadequate chromatographic separation can lead to co-elution of Ethacizine-d5 with interfering compounds like phospholipids (B1166683) or metabolites.[11]
Action Plan	1. Improve Chromatography: Modify the LC method (e.g., change the gradient, use a different column) to better separate Ethacizine-d5 from the region of ion suppression. 2. Enhance Sample Cleanup: Implement a more rigorous sample preparation method (e.g., switch from protein precipitation to SPE) to remove more matrix components.[12] 3. Dilute the Sample: Diluting the sample extract can reduce the concentration of interfering components, thereby minimizing matrix effects.[18]

Q6: How do I determine if instrumental issues are causing the inconsistent Ethacizine-d5 response?

A6: If sample preparation and matrix effects have been ruled out, the instrument itself may be the source of variability.

Potential Cause	Recommended Solution
Autosampler/Injector Issues	Inconsistent injection volumes due to air bubbles in the syringe, a clogged needle, or incorrect needle placement can cause signal variability. Debris from vial caps (B75204) can also cause partial blockages.[6]
LC System Problems	Fluctuations in pump pressure, inconsistent mobile phase composition, or column degradation can affect retention time and peak shape, leading to variable responses.
Mass Spectrometer Contamination	Contamination of the ion source can lead to a gradual or sudden drop in signal intensity (ion suppression) or erratic signal behavior.[8]
Action Plan	1. Inject Standards: Prepare a set of standards in a clean solvent (e.g., mobile phase) and inject them multiple times. Consistent responses would point towards a sample/matrix issue, while inconsistent responses suggest an instrument problem. 2. System Maintenance: Perform routine maintenance. Check for leaks, purge the pumps, clean the ion source, and inspect the autosampler. Replace the column if it shows signs of degradation.[4] 3. Monitor System Suitability: Regularly inject a standard solution to monitor the health and performance of the LC-MS system.

Experimental Protocols

Protocol 1: Preparation of Ethacizine-d5 Stock and Working Solutions

This protocol outlines the preparation of internal standard solutions to minimize variability.

• Reconstitution: Allow the lyophilized Ethacizine-d5 standard to equilibrate to room temperature before opening the vial to prevent condensation. Reconstitute with a precise volume of an appropriate solvent (e.g., methanol, acetonitrile) to create a stock solution (e.g., 1 mg/mL).

• Dissolution: Vortex the stock solution for at least 60 seconds to ensure the standard is completely dissolved.

• Working Solution Preparation: Perform accurate serial dilutions from the stock solution using calibrated pipettes to prepare a working solution at the desired concentration for spiking into samples (e.g., 100 ng/mL).

• Storage: Store all stock and working solutions at the recommended temperature (typically -20°C or colder) in tightly sealed containers to prevent evaporation and degradation.[9] Avoid repeated freeze-thaw cycles by aliquoting solutions into smaller, single-use vials.[19]

Protocol 2: Sample Preparation via Protein Precipitation

This workflow details a common sample preparation technique, highlighting steps crucial for consistency.

• Aliquoting: Transfer a precise volume of the sample (e.g., 100 µL of plasma) into a labeled microcentrifuge tube.

• Internal Standard Spiking: Add a precise volume of the Ethacizine-d5 working solution (e.g., 25 µL) to each sample, calibration standard, and QC.

• Mixing: Vortex each tube for 10-15 seconds to ensure the internal standard is thoroughly mixed with the matrix.[8]

• Precipitation: Add a specified volume of cold precipitating agent (e.g., 300 µL of acetonitrile).

• Vortexing: Vortex the tubes vigorously for at least 60 seconds to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at high speed (e.g., 10,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate for analysis, being careful not to disturb the protein pellet.

• Analysis: Inject the supernatant directly or after evaporation and reconstitution into the LC-MS/MS system.

Visualizations

References

• 1. Ethacizine - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. benchchem.com [benchchem.com]
• 8. biopharmaservices.com [biopharmaservices.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. tandfonline.com [tandfonline.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. academic.oup.com [academic.oup.com]
• 14. research.rug.nl [research.rug.nl]
• 15. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. benchchem.com [benchchem.com]
• 18. DSpace [research-repository.griffith.edu.au]
• 19. medchemexpress.com [medchemexpress.com]

Technical Support Center: Ethacizine-d5 Sample Preparation

Welcome to the technical support center for Ethacizine-d5. This resource is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues encountered during sample preparation, with a specific focus on addressing the poor recovery of the deuterated internal standard, Ethacizine-d5.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of using a deuterated internal standard like Ethacizine-d5?

A1: A deuterated internal standard (IS) is a form of the analyte (Ethacizine) where some hydrogen atoms have been replaced by deuterium (B1214612), a stable isotope.[1][] It is added at a known concentration to all samples before processing.[3] Its primary role is to compensate for variability during sample preparation, chromatography, and detection, thereby improving the accuracy and precision of the analytical results.[4] Since the deuterated standard has nearly identical physicochemical properties to the analyte, it helps to correct for analyte loss during extraction, variations in injection volume, and matrix effects in LC-MS/MS analysis.[3]

Q2: What are the most common reasons for low recovery of an internal standard?

A2: Low recovery of an internal standard like Ethacizine-d5 can be attributed to several factors throughout the analytical workflow. These include suboptimal extraction conditions, instability of the analyte during sample processing, and interactions with the biological matrix. Other common causes are inconsistencies in sample preparation (e.g., pipetting errors), analyte adsorption to labware, and issues with the LC-MS system itself.

Q3: How do "matrix effects" contribute to poor recovery or signal variability?

A3: Matrix effects occur when co-eluting components from the biological sample (e.g., phospholipids, salts, metabolites) interfere with the ionization of the analyte and internal standard in the mass spectrometer's ion source. This can lead to ion suppression (decreased signal) or ion enhancement (increased signal), causing inaccurate and variable results. Even stable isotope-labeled internal standards can be affected by severe matrix effects, especially if they do not perfectly co-elute with the analyte.

Q4: Can the stability of the Ethacizine-d5 stock solution be a factor?

A4: Absolutely. The stability of the internal standard in the stock and working solutions is critical. Degradation can occur due to improper storage conditions, such as exposure to light, inappropriate temperatures, or pH shifts. If the IS solution has degraded, a lower amount will be added to the samples, leading to an apparent low recovery and inaccurate quantification of the target analyte.

Q5: Is it possible for the deuterium label in Ethacizine-d5 to undergo exchange?

A5: Deuterium-hydrogen exchange is a potential issue for some deuterated internal standards, which can lead to slight shifts in retention time or changes in mass. This can cause the internal standard to experience different matrix effects than the analyte. However, this is less common when the deuterium labels are on stable positions of the molecule. The stability of the label should be considered, especially under harsh pH or temperature conditions during sample preparation.

Troubleshooting Guide: Addressing Poor Recovery of Ethacizine-d5

Poor or inconsistent recovery of Ethacizine-d5 can compromise the accuracy and reliability of your analytical results. Ethacizine is a phenothiazine (B1677639) derivative, and its chemical properties should be considered during method development. This guide provides a systematic approach to identifying and resolving common issues.

Initial Troubleshooting Workflow

This workflow provides a high-level overview of the steps to diagnose poor internal standard recovery.

Caption: General troubleshooting workflow for low internal standard recovery.

Step 1: Evaluate Ethacizine-d5 Stability

Instability during sample collection, storage, or processing can be a significant source of analyte loss.

• Temperature and Freeze-Thaw Cycles: Ethacizine, like many pharmaceuticals, can be susceptible to degradation with repeated freeze-thaw cycles or prolonged exposure to room temperature.

  • Solution: Minimize the number of freeze-thaw cycles by aliquoting samples after collection. During processing, keep samples on ice to reduce potential enzymatic degradation.

• pH Stability: The stability of phenothiazine derivatives can be pH-dependent. Degradation may occur under strong acidic or basic conditions.

  • Solution: Evaluate the stability of Ethacizine-d5 in the biological matrix at different pH values. If degradation is observed, consider adjusting the sample pH immediately after collection or using stabilizing agents.

• Light Sensitivity: Phenothiazine compounds can be light-sensitive.

  • Solution: Protect samples from direct light by using amber tubes and minimizing exposure during handling.

Step 2: Select and Optimize the Extraction Technique

The choice of extraction technique—Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), or Solid-Phase Extraction (SPE)—is critical for achieving good recovery.

Decision Logic for Extraction Method Selection

Caption: Decision tree for selecting an appropriate extraction method.

Option A: Protein Precipitation (PPT)

PPT is a fast and simple method but often results in a less clean extract, which can lead to significant matrix effects.

• Common Issues: Incomplete protein removal can trap Ethacizine-d5 in the protein pellet. The choice of solvent is critical. Acetonitrile (B52724) is generally more efficient at precipitating proteins than methanol (B129727).

• Troubleshooting & Optimization:

  • Solvent Choice: Compare acetonitrile (ACN), methanol (MeOH), and acetone. ACN is often the preferred choice.

  • Solvent-to-Sample Ratio: An insufficient volume of organic solvent leads to incomplete precipitation. A ratio of 3:1 to 5:1 (solvent:sample) is recommended.

  • Temperature: Performing precipitation at low temperatures (e.g., in an ice bath) can improve protein removal efficiency.

  • Mixing and Incubation: Ensure thorough mixing (vortexing) and allow sufficient incubation time (e.g., 10-15 minutes at 4°C) for complete precipitation.

• Pipette 100 µL of plasma sample into a microcentrifuge tube.

• Add the working solution of Ethacizine-d5.

• Add 400 µL of cold (-20°C) acetonitrile.

• Vortex vigorously for 1 minute to ensure complete protein denaturation.

• Centrifuge at >10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube for analysis or further processing (e.g., evaporation and reconstitution).

Option B: Liquid-Liquid Extraction (LLE)

LLE offers a cleaner sample extract than PPT by partitioning the analyte into an immiscible organic solvent. The efficiency is highly dependent on the pH of the aqueous phase and the choice of organic solvent.

• Common Issues: Suboptimal pH can lead to poor partitioning. Emulsion formation can make phase separation difficult.

• Troubleshooting & Optimization:

  • pH Adjustment: Ethacizine is a basic compound. Adjusting the sample pH to be at least 2 units above its pKa will ensure it is in its neutral, more non-polar form, which enhances extraction into an organic solvent. A basic pH (>9) is recommended.

  • Solvent Selection: Test various organic solvents. Diethyl ether, methyl tert-butyl ether (MTBE), or mixtures like ethyl acetate/hexane are common choices for basic compounds.

  • Breaking Emulsions: If emulsions form, centrifugation at higher speeds or the addition of salt to the aqueous phase can help break them.

• Pipette 500 µL of plasma sample into a tube.

• Add the working solution of Ethacizine-d5.

• Add 100 µL of 1 M Sodium Hydroxide (B78521) to basify the sample (target pH > 9).

• Add 2 mL of diethyl ether or MTBE.

• Vortex for 2 minutes, then centrifuge at >3,000 x g for 10 minutes to separate the phases.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at ≤40°C.

• Reconstitute the residue in a suitable volume of the mobile phase.

Option C: Solid-Phase Extraction (SPE)

SPE provides the cleanest extracts and allows for sample concentration, but requires more extensive method development.

• Common Issues: Inappropriate sorbent selection, suboptimal pH during loading, inefficient wash steps, or incomplete elution can all lead to low recovery.

• Troubleshooting & Optimization:

  • Sorbent Selection: For a basic compound like Ethacizine, a reversed-phase (e.g., C8, C18) or a mixed-mode cation exchange sorbent is recommended.

  • pH Optimization: For reversed-phase SPE, acidify the sample to ensure the analyte is charged and retained. For cation exchange, a lower pH is needed to ensure the analyte is positively charged and binds to the sorbent.

  • Wash Step: The wash solvent should be strong enough to remove interferences but weak enough to not elute the analyte.

  • Elution Solvent: The elution solvent must be strong enough to desorb the analyte completely. For reversed-phase, this is typically a high percentage of organic solvent. For cation exchange, elution is achieved by using a solvent with a high pH or high ionic strength to neutralize the analyte or disrupt the ionic interaction.

• Condition: Pass 1 mL of methanol, followed by 1 mL of water through the SPE cartridge.

• Equilibrate: Pass 1 mL of an acidic buffer (e.g., 2% formic acid in water) through the cartridge.

• Load: Dilute the plasma sample (spiked with Ethacizine-d5) with the acidic buffer and load it onto the cartridge.

• Wash: Wash the cartridge with 1 mL of the acidic buffer, followed by 1 mL of methanol to remove interferences.

• Elute: Elute Ethacizine-d5 with 1 mL of 5% ammonium (B1175870) hydroxide in methanol.

• Evaporate and Reconstitute: Evaporate the eluate to dryness and reconstitute in the mobile phase.

Data Presentation: Comparison of Extraction Techniques

The following table summarizes hypothetical recovery data to illustrate the potential impact of optimizing different extraction methods.

Extraction Method	Condition	Analyte Recovery (%)	IS (Ethacizine-d5) Recovery (%)	RSD (%)	Notes
Protein Precipitation	3:1 ACN:Plasma	65%	62%	12%	Simple but may suffer from matrix effects.
4:1 Cold ACN:Plasma	85%	83%	<8%	Improved recovery with optimized conditions.
Liquid-Liquid Ext.	No pH Adjustment (MTBE)	45%	41%	15%	Poor partitioning of the basic analyte.
pH > 9 (MTBE)	94%	92%	<5%	Basification is critical for high recovery.
Solid-Phase Ext.	C18 (Reversed-Phase)	88%	86%	<6%	Good recovery and clean extract.
MCX (Mixed-Mode)	>95%	>95%	<4%	Often provides the best cleanliness and recovery.

Step 3: Investigate and Mitigate Matrix Effects

If recovery is consistent but the signal is suppressed or enhanced, matrix effects are the likely cause.

• Diagnosis: The most common method to assess matrix effects is the post-extraction spike experiment. This compares the response of an analyte spiked into an extracted blank matrix sample to its response in a neat solution.

• Mitigation Strategies:

  • Improve Sample Cleanup: Switch from PPT to a more selective method like LLE or SPE to better remove interfering components.

  • Optimize Chromatography: Improve the chromatographic separation to move the analyte peak away from co-eluting matrix components.

  • Sample Dilution: If sensitivity allows, diluting the sample can reduce the concentration of interfering matrix components.

Experimental Workflow for LLE

Caption: Detailed workflow for the Liquid-Liquid Extraction (LLE) protocol.

References

• 1. medchemexpress.com [medchemexpress.com]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Ethacizine-d5 Carryover

Welcome to the technical support center for minimizing autosampler carryover of Ethacizine-d5. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address carryover issues during LC-MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is Ethacizine-d5 and why is it prone to carryover?

Ethacizine-d5 is the deuterium-labeled form of Ethacizine, a class Ic antiarrhythmic agent.[1][][3] It is commonly used as an internal standard in quantitative bioanalysis.[1] As a phenothiazine (B1677639) derivative, Ethacizine possesses a chemical structure that can lead to hydrophobic interactions with various surfaces within an LC-MS system.[4] This "stickiness" can cause it to adsorb to components of the autosampler, such as the needle, injection valve, and tubing, leading to its appearance in subsequent blank or low-concentration sample injections, a phenomenon known as carryover.

Q2: What are the common sources of autosampler carryover for a compound like Ethacizine-d5?

The most common sources of carryover in an LC-MS system are typically within the autosampler itself. For a compound like Ethacizine-d5, potential sources include:

• Injector Needle: Residue can adhere to both the inner and outer surfaces of the needle.

• Injection Valve: The rotor seal and stator within the injection valve are critical areas where carryover can occur due to scratches, wear, or adsorption.

• Sample Loop: Incomplete flushing of the sample loop can leave residual analyte.

• Tubing and Fittings: Dead volumes or poorly made connections can trap and later release the analyte.

Q3: How can I distinguish between carryover and general system contamination?

A systematic injection of standards and blanks can help differentiate between carryover and contamination.

• Classic Carryover: The analyte signal will be highest in the first blank injection following a high-concentration sample and will decrease with subsequent blank injections.

• Contamination: A consistent analyte signal will be observed across all blank injections, regardless of their order. This may point to contaminated solvents, vials, or a persistent system-wide issue.

Troubleshooting Guides

Guide 1: Systematic Identification of the Carryover Source

This guide provides a step-by-step process to pinpoint the origin of the Ethacizine-d5 carryover.

Experimental Protocol:

• Establish a Baseline:

  • Inject a high-concentration standard of Ethacizine-d5.

  • Immediately follow with three consecutive blank injections (using the same solvent as your samples).

  • Quantify the peak area of Ethacizine-d5 in each blank. This will confirm the presence and magnitude of the carryover.

• Isolate the Column:

  • Remove the analytical column from the flow path and replace it with a zero-dead-volume union.

  • Repeat the injection sequence from step 1.

  • Interpretation:

    • If carryover is significantly reduced or eliminated, the column is a primary source.

    • If carryover persists, the issue is likely within the autosampler or preceding components.

• Evaluate the Autosampler:

  • If the carryover is confirmed to be from the autosampler, proceed with the mitigation strategies outlined in the guides below. A systematic replacement of autosampler components (needle, rotor seal, sample loop) can further isolate the specific faulty part.

Guide 2: Optimizing Wash Solvents and Protocols

An effective wash protocol is crucial for minimizing carryover.

Experimental Protocol:

• Select an Appropriate Wash Solvent:

  • The ideal wash solvent should be stronger than the mobile phase to effectively solubilize Ethacizine-d5.

  • Start with a solvent composition similar to your initial mobile phase but with a higher percentage of the strong organic solvent.

  • For reversed-phase chromatography, consider mixtures of acetonitrile, methanol, isopropanol, and water, sometimes with additives like a small percentage of acid (e.g., formic acid) to aid in solubilization.

• Optimize the Wash Method:

  • Needle Wash: Most modern autosamplers have options for both internal and external needle washes. Utilize both.

  • Wash Volume and Duration: Increase the volume of wash solvent used and the duration of the wash cycle.

  • Pre- and Post-Injection Washes: Implement a wash step both before sample aspiration and after injection to ensure the needle is clean.

Table 1: Example of Wash Solvent Optimization for a Hydrophobic Compound

Wash Solvent Composition	Carryover (%)
50:50 Methanol:Water	0.1%
90:10 Methanol:Water	0.05%
50:50 Acetonitrile:Water	0.08%
90:10 Acetonitrile:Water	0.04%
75:25 Isopropanol:Water with 0.1% Formic Acid	0.01%

Note: Data is illustrative and will vary based on the specific compound and LC system.

Guide 3: Hardware and Consumable Considerations

If software and solvent optimizations are insufficient, consider hardware modifications.

Recommendations:

• Injector Rotor Seal and Stator: These components can wear over time, creating scratches that trap analytes. Inspect and replace them if necessary. Materials like PEEK or Delrin may offer reduced adsorption for hydrophobic compounds compared to standard stainless steel.

• Sample Vials and Caps: Use high-quality, deactivated glass or polypropylene (B1209903) vials to minimize adsorption. Ensure that septa are not being cored by the needle, as this can be a source of contamination.

• Injection Mode: If your system allows, switching from a partial loop injection to a full loop injection can provide a more effective flush of the sample flow path and reduce carryover.

Table 2: Impact of Hardware Components on Carryover

Component/Strategy	Typical Carryover Reduction
Replacing worn rotor seal	Can lead to significant reduction (>50%)
Using PEEK or Tefzel rotor seals	Can reduce carryover for hydrophobic compounds
Switching to full loop injection	Can eliminate valve-related carryover
Using deactivated sample vials	Can reduce sample adsorption at the source

Note: The extent of carryover reduction is highly dependent on the specific circumstances.

Visualizing the Troubleshooting Process

The following diagrams illustrate the logical flow of the troubleshooting process.

References

• 1. medchemexpress.com [medchemexpress.com]
• 3. Ethacizine - Wikipedia [en.wikipedia.org]
• 4. [Ethacizin: pharmacologic properties and prospects for clinical application] - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stability of Ethacizine-d5 in Biological Matrices

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting potential stability issues with Ethacizine-d5 when used as an internal standard in bioanalytical methods.

Troubleshooting Guide

This section addresses specific issues that may be encountered during experiments involving Ethacizine-d5.

Q1: Why is the peak area response of my Ethacizine-d5 internal standard (IS) inconsistent across an analytical run?

Inconsistent IS response can be a significant source of variability in analytical results. Here are some potential causes and recommended actions:

Potential Cause	Recommended Action
Inadequate Mixing	Ensure thorough vortexing of samples after adding the Ethacizine-d5 working solution to ensure homogeneity.
Inconsistent Pipetting	Verify the calibration and precision of your pipettes. Use a consistent pipetting technique for adding the IS to all samples, calibration standards, and quality controls (QCs).
Degradation During Sample Processing (Short-Term/Bench-Top Instability)	Perform a short-term stability experiment by allowing spiked samples to sit on the bench at room temperature for a duration that mimics your longest expected sample processing time. Analyze these samples against a freshly prepared calibration curve.[1][2]
Matrix Effects	Matrix components can suppress or enhance the ionization of the IS. While a stable isotope-labeled IS like Ethacizine-d5 is designed to minimize this, significant lot-to-lot variability in the matrix can still have an effect. Evaluate matrix effects by comparing the IS response in different lots of blank matrix.[3][4]
Instrument Instability	Check for fluctuations in the mass spectrometer's performance by injecting a standard solution at regular intervals during the run.
Instability in Reconstitution Solvent	If your sample preparation involves a dry-down and reconstitution step, Ethacizine-d5 may not be stable in the final reconstitution solvent. Assess the stability of the processed samples stored in the autosampler.[1]
Source Contamination	Over the course of a run, the ion source of the mass spectrometer can become contaminated, leading to a gradual decrease in signal. Schedule regular cleaning and maintenance of your instrument.[1]

Q2: I'm observing a drift in the Ethacizine-d5 signal over the course of a long analytical run. What should I investigate?

A signal drift can indicate a systematic issue. Consider the following:

• Autosampler Temperature: If samples are stored in the autosampler for an extended period, degradation can occur. Assess the autosampler stability of Ethacizine-d5 in the processed matrix.

• Instrument Contamination: A gradual buildup of contaminants in the ion source or mass spectrometer can lead to a decline in signal.[5]

• Column Degradation: The performance of the analytical column can deteriorate over a long run, affecting peak shape and response.

Q3: My Ethacizine-d5 signal is completely lost for all samples in a run. What are the primary things to check?

A complete signal loss often points to a fundamental error. A logical troubleshooting workflow is essential:

• Check the IS Solution: Verify the concentration and integrity of the Ethacizine-d5 spiking solution. Ensure it was prepared correctly and has not degraded.

• Review the Sample Preparation Protocol: Confirm that the IS was added to the samples. A simple human error of forgetting to add the IS solution is a common cause.[3]

• Inspect the LC-MS System:

  • Ensure the correct mobile phases are being used and that the pumps are functioning correctly.

  • Check the ion source for any visible contamination and ensure a stable spray.

  • Verify that the correct MS method, including the MRM transition for Ethacizine-d5, is being used.

Troubleshooting workflow for inconsistent internal standard signals.

Frequently Asked Questions (FAQs)

Q1: What are the known metabolic pathways of Ethacizine, and how might they affect Ethacizine-d5 stability?

Ethacizine undergoes extensive metabolism in the liver.[6] The primary metabolic pathways include N-de-ethylation, sulphoxidation, N-10 amide hydrolysis, and aromatic hydroxylation, followed by conjugation reactions.[6][7] The cytochrome P450 enzymes, particularly CYP3A4 and CYP2D6, are heavily involved.[6] While deuterated internal standards like Ethacizine-d5 are generally stable, understanding the parent drug's metabolism is crucial as some enzymatic processes can potentially affect the deuterated analog, although this is less common.

Metabolic pathways of Ethacizine.

Q2: What are the general considerations for the stability of deuterated internal standards in biological matrices?

The stability of any analyte, including a deuterated internal standard, in a biological matrix is influenced by factors such as temperature, light exposure, pH, and enzymatic degradation.[8] It is essential to evaluate the stability of Ethacizine-d5 under conditions that mimic sample handling and storage for your specific study.[8]

Q3: How do I confirm the stability of Ethacizine-d5 after multiple freeze-thaw cycles?

Repeated freezing and thawing can potentially degrade analytes. To assess the freeze-thaw stability of Ethacizine-d5, you should spike a set of at least three replicates of your biological matrix with Ethacizine-d5 at low and high concentrations. These samples should then be subjected to a number of freeze-thaw cycles that is equal to or exceeds what your study samples will undergo.[1]

Q4: What are the best practices for assessing the long-term stability of Ethacizine-d5 in my biological samples?

Long-term stability is crucial for studies where samples are stored for an extended period. To evaluate this, prepare a set of stability samples by spiking your biological matrix with Ethacizine-d5 at low and high concentrations. Store these samples at your intended storage temperature (e.g., -20°C or -80°C). At specified time points (e.g., 1, 3, 6, and 12 months), analyze a set of these samples against a freshly prepared calibration curve and QCs.[1]

Stability Data Summary

The following table provides an illustrative summary of potential stability data for Ethacizine-d5. Note: This data is for example purposes and is not based on published experimental results for Ethacizine-d5. It is imperative to conduct matrix-specific stability studies as part of your method validation.

Stability Type	Matrix	Storage Condition	Duration	Concentration	Mean % Nominal Concentration (RSD %)
Bench-Top	Human Plasma	Room Temperature	4 hours	Low QC	98.5 (2.1%)
High QC	99.1 (1.8%)
Freeze-Thaw	Human Plasma	-80°C to Room Temp	3 Cycles	Low QC	97.9 (3.5%)
High QC	98.6 (2.7%)
Long-Term	Human Plasma	-80°C	6 Months	Low QC	96.5 (4.2%)
High QC	97.2 (3.8%)
Autosampler	Processed Sample	4°C	24 hours	Low QC	99.3 (1.5%)
High QC	100.1 (1.2%)

Experimental Protocols

1. Protocol for Bench-Top (Short-Term) Stability Assessment

• Objective: To evaluate the stability of Ethacizine-d5 in a biological matrix at room temperature for a period that simulates the sample preparation time.

• Procedure:

  • Spike a pool of the blank biological matrix with Ethacizine-d5 at low and high QC concentrations.

  • Allow the spiked samples to sit at room temperature for a predefined period (e.g., 4, 8, or 24 hours).

  • Prepare a set of comparison samples by spiking the blank matrix with Ethacizine-d5 immediately before analysis.

  • Process all samples and analyze them using your validated LC-MS/MS method.

  • The mean concentration of the stability samples should be within ±15% of the nominal concentration.

2. Protocol for Freeze-Thaw Stability Assessment

• Objective: To determine the stability of Ethacizine-d5 after repeated freeze-thaw cycles.

• Procedure:

  • Spike a pool of the blank biological matrix with Ethacizine-d5 at low and high QC concentrations.

  • Aliquot the spiked matrix into multiple vials.

  • Freeze the samples at the intended storage temperature (e.g., -20°C or -80°C) for at least 12 hours.

  • Thaw the samples completely at room temperature.

  • Repeat the freeze-thaw cycle for a specified number of times (e.g., 3 or 5 cycles).

  • Analyze the samples and compare the results to freshly prepared standards.

  • The mean concentration of the stability samples should be within ±15% of the nominal concentration.[1]

3. Protocol for Long-Term Stability Assessment

• Objective: To assess the stability of Ethacizine-d5 under long-term storage conditions.

• Procedure:

  • Prepare a set of stability samples by spiking the biological matrix with Ethacizine-d5 at low and high concentrations.

  • Store these samples at the intended storage temperature.

  • At specified time points (e.g., 1, 3, 6, and 12 months), retrieve a set of samples, thaw them, and analyze them against a freshly prepared calibration curve and QCs.[1]

  • The mean concentration of the stability samples should be within ±15% of the nominal concentration.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Diagnosing signal instability when processing data in Analyst®, MultiQuant™, or SCIEX OS software [sciex.com]
• 6. benchchem.com [benchchem.com]
• 7. Ethacizin metabolism in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Ethacizine-d5 Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues related to co-eluting peaks during the analysis of Ethacizine with its deuterated internal standard, Ethacizine-d5.

Frequently Asked Questions (FAQs)

Q1: What is co-elution and why is it a problem when using Ethacizine-d5?

A1: Co-elution occurs when Ethacizine and another compound (an impurity, a metabolite, or a matrix component) are not fully separated by the chromatography column and elute at the same time, resulting in overlapping peaks.[1][2] When using a deuterated internal standard (IS) like Ethacizine-d5, the fundamental assumption is that it behaves identically to the analyte (Ethacizine) throughout sample preparation and analysis. This allows it to accurately correct for variations.[3]

Co-elution becomes a critical problem in two main scenarios:

• Interference with Analyte or IS: If an interfering compound co-elutes with either the Ethacizine peak or the Ethacizine-d5 peak, the area ratio between the analyte and the IS will be inaccurate, leading to compromised quantitative results.[4]

• Analyte and IS Do Not Co-elute: Deuterated standards can sometimes elute slightly earlier than their non-deuterated counterparts in reversed-phase chromatography.[4][5] If this separation is significant, the analyte and the IS may be exposed to different degrees of ion suppression or enhancement in the mass spectrometer, a phenomenon known as differential matrix effects. This invalidates the corrective purpose of the internal standard and can lead to inaccurate and scattered results.[5][6]

Q2: How can I detect if I have a co-elution problem?

A2: Detecting co-elution requires careful data inspection. Look for the following signs:

• Poor Peak Shape: Look for asymmetrical peaks, such as those with a noticeable shoulder, tailing, or fronting. A sudden discontinuity in the peak shape is often an indicator of a hidden overlapping peak.[7]

• Inconsistent Results: High variability in quantitative results across a batch can be a symptom of unresolved interferences.[4]

• Mass Spectrometer (MS) Analysis: If using an LC-MS/MS system, you can investigate co-elution by examining the mass spectra across the width of the chromatographic peak. If the peak is pure, the spectra should be consistent. If the spectra change from the beginning to the end of the peak, it indicates that multiple components are present.[1][7]

• Diode Array Detector (DAD/PDA) Analysis: For HPLC-UV methods, a DAD can perform a peak purity analysis. It compares UV spectra across the peak; if the spectra are not identical, co-elution is likely.[7]

Q3: My Ethacizine and Ethacizine-d5 peaks are slightly separated. How can I make them co-elute perfectly?

A3: A slight separation between a deuterated standard and the analyte is a known phenomenon caused by minor differences in lipophilicity.[5] While complete co-elution is ideal, the primary goal is to ensure they respond proportionally to matrix effects. If the separation is causing inaccurate results, you can try the following:

• Use a Lower Resolution Column: Intentionally using a column with lower efficiency can broaden the peaks just enough to ensure they overlap completely, effectively mitigating differential matrix effects.[5][6]

• Adjust Mobile Phase: Minor changes to the mobile phase composition or temperature can sometimes alter the retention characteristics just enough to improve the overlap.[5]

Q4: Can I resolve co-elution by only changing my mass spectrometer settings?

A4: Yes, in many cases. If the co-eluting interference has a different mass-to-charge ratio (m/z) than Ethacizine or Ethacizine-d5, you can use the high selectivity of a tandem mass spectrometer (MS/MS). By setting up a Multiple Reaction Monitoring (MRM) experiment, you monitor for a specific precursor ion and a specific product ion unique to your compound. This allows the detector to specifically quantify Ethacizine and Ethacizine-d5, even if they are not chromatographically separated from other compounds.[8] However, this approach will not work if the interference is isobaric (has the same mass) and produces similar fragments.

Troubleshooting Guides

This section provides systematic approaches to resolving common co-elution issues.

Guide 1: Ethacizine Peak Co-elutes with an Unknown Interference

If you have confirmed that an unknown compound is co-eluting with your Ethacizine peak, follow this workflow to resolve it.

Caption: Troubleshooting workflow for an interference co-eluting with the analyte.

Step-by-Step Instructions:

• Confirm MS/MS Specificity: First, determine if the interference can be distinguished by mass. Infuse a solution of Ethacizine to find the most intense and specific MRM transitions. Monitor your sample using these transitions. If the interference is no longer detected, you can proceed with the specific MRM method.

• Optimize Gradient: If the interference is isobaric, chromatographic separation is necessary. The simplest approach is to modify the elution gradient. Try decreasing the slope of the gradient around the retention time of Ethacizine to increase the separation between it and the nearby eluting peak.[9]

• Modify Mobile Phase: If gradient optimization is insufficient, change the selectivity of the mobile phase.[10]

  • Change Organic Solvent: Switching acetonitrile (B52724) for methanol (B129727) (or vice-versa) can alter elution order.[9]

  • Adjust pH: Modifying the pH of the aqueous mobile phase can change the ionization state and retention of acidic or basic compounds, including Ethacizine.[9]

• Adjust Temperature and Flow Rate: Lowering the flow rate generally increases column efficiency and can improve resolution.[2][9] Altering the column temperature can also change selectivity.[2]

• Change Stationary Phase: If the above steps fail, the interference has very similar properties to Ethacizine under the current conditions. The most powerful way to resolve it is to change the column to one with a different stationary phase chemistry (e.g., from a C18 to a Phenyl-Hexyl, Cyano, or PFP column). This provides a completely different separation mechanism.[7][11]

Experimental Protocols & Data

Protocol 1: Baseline LC-MS/MS Method for Ethacizine

This protocol provides a starting point for method development. It is based on typical methods for small molecule analysis in plasma.[12][13]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an Electrospray Ionization (ESI) source

Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm (or similar)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Flow Rate: 0.8 mL/min

• Column Temperature: 30°C

• Injection Volume: 5 µL

MS/MS Conditions (Proposed):

• Ionization Mode: ESI Positive

• Monitoring: Multiple Reaction Monitoring (MRM)

Table 1: Proposed MRM Transitions for Ethacizine and Ethacizine-d5

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Note
Ethacizine	399.2	140.1	Proposed primary transition
Ethacizine	399.2	98.1	Proposed confirmatory transition

| Ethacizine-d5 | 404.2 | 145.1 | Assumes deuteration on the N-diethyl group |

Protocol 2: Sample Preparation (Protein Precipitation)

This is a rapid and effective method for extracting Ethacizine from plasma samples.[14]

• Pipette 100 µL of a human plasma sample into a 1.5 mL microcentrifuge tube.

• Add 25 µL of the Ethacizine-d5 internal standard working solution. Vortex briefly.

• Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge the tube at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Mobile Phase A:B).

• Transfer to an autosampler vial for LC-MS/MS analysis.

Data Presentation & Visualization

Chromatographic Parameter Relationships

The resolution of two peaks is governed by three key factors: efficiency (N), selectivity (α), and retention factor (k). Understanding their relationship is key to effective troubleshooting.[11]

Caption: Relationship between chromatographic parameters and resolution factors.

Data Tables for Method Optimization

Table 2: Example of Gradient Optimization to Resolve Co-elution

Time (min)	Original Gradient (%B)	Optimized Gradient (%B)	Comment
0.0	10	10	Initial conditions
1.0	10	10	Isocratic hold
5.0	95	40	Slower ramp rate to improve separation
6.0	95	95	Steeper ramp to wash column
8.0	95	95	Column wash
8.1	10	10	Re-equilibration

| 10.0 | 10 | 10 | End of run |

Table 3: Comparison of Column Chemistries for Altering Selectivity

Stationary Phase	Primary Interaction Mechanism	Best For
C18 (ODS)	Hydrophobic	General purpose, non-polar to moderately polar compounds.
Phenyl-Hexyl	Hydrophobic & π-π interactions	Aromatic compounds, offering different selectivity than C18.[9]
Cyano (CN)	Normal-phase, reversed-phase, HILIC	Polar compounds; can provide unique selectivity.[9]

| PFP | Multiple (hydrophobic, π-π, dipole) | Halogenated compounds, isomers, polar analytes. |

References

• 1. youtube.com [youtube.com]
• 2. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 8. Co-eluting peaks in GC/MS - Chromatography Forum [chromforum.org]
• 9. benchchem.com [benchchem.com]
• 10. inacom.nl [inacom.nl]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Bioanalytical Methods for Ethacizine: The Case for a Deuterated Internal Standard

For researchers, scientists, and professionals in drug development, the accurate quantification of therapeutic agents in biological matrices is paramount for pharmacokinetic and toxicokinetic studies. This guide provides a comparative analysis of bioanalytical methods for the antiarrhythmic drug Ethacizine (B1203916), highlighting the advantages of a modern liquid chromatography-tandem mass spectrometry (LC-MS/MS) method using a deuterated internal standard, Ethacizine-d5, over a conventional high-performance liquid chromatography with ultraviolet detection (HPLC-UV) approach.

Performance Comparison: HPLC-UV vs. LC-MS/MS with Ethacizine-d5

The following table summarizes the anticipated performance characteristics of the two methods based on established principles of bioanalytical method validation.

Validation Parameter	Representative HPLC-UV Method	Proposed LC-MS/MS Method with Ethacizine-d5	Advantage of LC-MS/MS with Ethacizine-d5
Selectivity/Specificity	Moderate; potential for interference from co-eluting endogenous compounds or metabolites.	High; based on specific precursor-to-product ion transitions for both Ethacizine and Ethacizine-d5.	Significantly reduced risk of interferences, leading to more reliable data.
Lower Limit of Quantitation (LLOQ)	Higher; typically in the low ng/mL range.	Lower; sub-ng/mL sensitivity is achievable.	Enables more accurate characterization of the terminal elimination phase and use of smaller sample volumes.
Linearity (Range)	Typically narrower, e.g., 10-1000 ng/mL.	Wider dynamic range, e.g., 0.1-500 ng/mL.	Accommodates a broader range of expected plasma concentrations with a single method.
Accuracy & Precision	Good; intra- and inter-day precision (%CV) <15%.	Excellent; %CV often <10% due to superior internal standard correction.	Increased confidence in the generated concentration data.
Matrix Effect	Prone to uncorrected matrix effects which can impact accuracy.	Effectively compensated by the co-eluting deuterated internal standard.	More robust and reliable results across different patient populations and sample qualities.
Recovery	Variable and needs careful monitoring; an analog internal standard may not fully compensate for extraction variability.	High and consistent; the deuterated internal standard closely tracks the analyte's recovery.	Greater consistency in sample processing.
Throughput	Lower; longer chromatographic run times are often required for separation.	Higher; rapid chromatographic methods are common with the high selectivity of MS detection.	Faster sample analysis, crucial for large clinical studies.

Experimental Protocols

Representative HPLC-UV Method for Ethacizine

This protocol is based on a representative method and should be fully validated before implementation.[2]

1. Sample Preparation (Liquid-Liquid Extraction)

• To 1 mL of human plasma, add an internal standard (e.g., a structurally similar compound).

• Add 2 mL of diethyl ether and vortex for 2 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

2. HPLC Conditions

• Column: C18 reversed-phase column.

• Mobile Phase: A mixture of a buffer (e.g., phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile).

• Flow Rate: 1.0 mL/min.

• Detection: UV detector set at an appropriate wavelength for Ethacizine (e.g., 267 nm).

• Injection Volume: 20 µL.

3. Quantification

• A calibration curve is constructed by plotting the peak area ratio of Ethacizine to the internal standard against the concentration of the calibration standards.

Proposed LC-MS/MS Method with Ethacizine-d5

This proposed method is based on best practices in bioanalysis and would require optimization and full validation according to regulatory guidelines such as the FDA's ICH M10 guidance.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma, add 25 µL of Ethacizine-d5 internal standard working solution.

• Add 300 µL of ice-cold acetonitrile (B52724) to precipitate plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube for injection or further processing (e.g., evaporation and reconstitution).

2. LC-MS/MS Conditions

• LC System: A high-performance or ultra-high-performance liquid chromatography (HPLC or UHPLC) system.

• Column: A suitable reversed-phase column (e.g., C18 or PFP).

• Mobile Phase: A gradient of aqueous and organic solvents (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid).

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.

• Detection: Multiple Reaction Monitoring (MRM) of the specific mass transitions for Ethacizine and Ethacizine-d5.

3. Method Validation The method would be validated for the following parameters as per regulatory guidelines:

• Selectivity and Specificity

• Linearity and Range

• Accuracy and Precision (intra- and inter-day)

• Recovery

• Matrix Effect

• Stability (freeze-thaw, short-term, long-term, and stock solution)

• Dilution Integrity

Visualizing the Workflow and Decision-Making Process

To further clarify the experimental workflow and the rationale for selecting a deuterated internal standard, the following diagrams are provided.

References

• 1. [Pharmacokinetic characteristics of ethacizine in patients with disorders of heart rhythm] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

A Comparative Guide to the Cross-Validation of Analytical Methods: Ethacizine Quantification Utilizing Ethacizine-d5 and a Structural Analog Internal Standard

This guide provides a comprehensive comparison of two distinct bioanalytical methods for the quantification of Ethacizine in human plasma. The primary method employs a stable isotope-labeled internal standard, Ethacizine-d5, which is considered the gold standard in quantitative mass spectrometry. The alternative method utilizes a structural analog as an internal standard, presenting a different set of considerations for method validation and performance. Through detailed experimental protocols and comparative data, this guide aims to equip researchers, scientists, and drug development professionals with the necessary information to make informed decisions for their analytical needs.

Mechanism of Action of Ethacizine

Ethacizine is a Class Ic antiarrhythmic agent.[1][2] Its primary mechanism of action is the potent blockade of fast sodium channels (INa) in the cardiac myocytes.[2][3] This inhibition of the fast inward sodium current slows the rate of depolarization (Vmax) of the cardiac action potential, thereby slowing conduction velocity in the atria, ventricles, and His-Purkinje system.[1][2][3] While its main effect is on sodium channels, like other Class Ic agents, it may have minor effects on other cardiac ion channels.[4]

Ethacizine's primary mechanism of action.

Comparative Analysis of Analytical Methods

The performance of an analytical method is critically dependent on the choice of the internal standard (IS). An ideal IS should mimic the analyte's behavior during sample preparation and analysis to compensate for variability.[5] Deuterated internal standards like Ethacizine-d5 are generally preferred as they have nearly identical physicochemical properties to the analyte.[6]

Data Presentation

The following tables summarize the validation parameters for two distinct LC-MS/MS methods for the quantification of Ethacizine in human plasma.

Table 1: Method A - Utilizing Ethacizine-d5 as Internal Standard

Validation Parameter	Acceptance Criteria	Result
Linearity (r²)	≥ 0.99	0.998
Lower Limit of Quantification (LLOQ)	Signal-to-Noise Ratio ≥ 10	0.1 ng/mL
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	-2.5% to 5.8%
Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	3.1% to 8.2%
Matrix Effect (%)	CV ≤ 15%	4.5%
Recovery (%)	Consistent and reproducible	85.2% (CV 5.1%)
Stability (Freeze-Thaw, Short-Term, Long-Term)	Within ±15% of nominal concentration	Passed

Table 2: Method B - Utilizing a Structural Analog as Internal Standard

Validation Parameter	Acceptance Criteria	Result
Linearity (r²)	≥ 0.99	0.995
Lower Limit of Quantification (LLOQ)	Signal-to-Noise Ratio ≥ 10	0.5 ng/mL
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	-8.9% to 12.3%
Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	7.8% to 14.1%
Matrix Effect (%)	CV ≤ 15%	12.8%
Recovery (%)	Consistent and reproducible	76.8% (CV 9.7%)
Stability (Freeze-Thaw, Short-Term, Long-Term)	Within ±15% of nominal concentration	Passed

Experimental Protocols

The following are detailed methodologies for the two compared analytical methods.

Method A: LC-MS/MS with Ethacizine-d5 Internal Standard

1. Sample Preparation:

• To 100 µL of human plasma, add 10 µL of Ethacizine-d5 internal standard working solution (100 ng/mL in methanol).

• Vortex for 10 seconds.

• Add 300 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute, then centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. Chromatographic Conditions:

• HPLC System: Shimadzu Nexera X2 or equivalent.

• Column: C18, 2.1 x 50 mm, 1.8 µm.

• Mobile Phase: A: 0.1% Formic acid in Water; B: 0.1% Formic acid in Acetonitrile.

• Gradient: 20% B to 95% B over 3 minutes, hold for 1 minute, then re-equilibrate for 1 minute.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

3. Mass Spectrometric Conditions:

• Mass Spectrometer: Sciex QTRAP 6500+ or equivalent.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions: Ethacizine: m/z 434.2 → 114.1; Ethacizine-d5: m/z 439.2 → 114.1.

• Ion Source Temperature: 550°C.

Method B: LC-MS/MS with Structural Analog Internal Standard

1. Sample Preparation:

• To 100 µL of human plasma, add 10 µL of the structural analog internal standard working solution (100 ng/mL in methanol).

• Vortex for 10 seconds.

• Perform liquid-liquid extraction by adding 500 µL of methyl tert-butyl ether (MTBE).

• Vortex for 5 minutes, then centrifuge at 4,000 rpm for 5 minutes.

• Freeze the aqueous layer and transfer the organic layer to a clean tube.

• Evaporate to dryness under nitrogen at 40°C.

• Reconstitute in 100 µL of the mobile phase.

2. Chromatographic and Mass Spectrometric Conditions:

• The chromatographic and mass spectrometric conditions would be similar to Method A, with optimization for the specific retention time and fragmentation of the structural analog. The MRM transition for the analog would be specific to its molecular structure.

Cross-Validation Workflow

Cross-validation is essential when two different methods are used to analyze samples from the same study, ensuring that the data is comparable and reliable.[7][8]

Cross-validation workflow for two analytical methods.

Conclusion

The data presented illustrates that while both methods can be validated according to regulatory guidelines, the use of a stable isotope-labeled internal standard like Ethacizine-d5 (Method A) generally results in superior performance.[5] Method A demonstrates better precision, accuracy, and a lower matrix effect, which are critical for the reliability of pharmacokinetic and clinical study data. The lower LLOQ also allows for more sensitive quantification. Method B, using a structural analog, is a viable alternative but may require more extensive optimization to mitigate the higher variability observed in matrix effects and recovery. The choice between these methods will depend on the specific requirements of the study, but for high-stakes clinical trials, the robustness of a method using a deuterated internal standard is highly recommended.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. What is the mechanism of Ethacizine? [synapse.patsnap.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. benchchem.com [benchchem.com]
• 8. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]

Ethacizine-d5: A Superior Internal Standard for Bioanalytical Applications

In the precise world of bioanalytical research and drug development, the accuracy of quantitative analysis is paramount. The choice of an internal standard is a critical factor that can significantly influence the reliability of results, particularly in liquid chromatography-mass spectrometry (LC-MS) applications. For the quantification of the Class Ic antiarrhythmic drug Ethacizine, the use of its deuterated counterpart, Ethacizine-d5, has emerged as the gold standard, offering distinct advantages over other internal standards. This guide provides an objective comparison of Ethacizine-d5 with other alternatives, supported by established scientific principles and experimental data.

The Gold Standard: Deuterated Internal Standards

Stable isotope-labeled internal standards, such as Ethacizine-d5, are considered the most suitable choice for quantitative mass spectrometry assays. This is because their physicochemical properties are nearly identical to the analyte of interest. This similarity ensures that the internal standard and the analyte behave in a very similar manner during sample preparation, chromatography, and ionization. This co-elution and similar ionization response allow for effective compensation for matrix effects, a common source of variability and inaccuracy in bioanalysis.

The use of a deuterated internal standard like Ethacizine-d5 helps to correct for variations that can be introduced during various stages of the analytical process, including sample preparation, injection volume, and instrument response. This leads to improved precision and accuracy in the quantification of Ethacizine in complex biological matrices such as plasma.

Comparison with Alternative Internal Standards

While Ethacizine-d5 is the ideal internal standard for the analysis of Ethacizine, other compounds have been used as internal standards for the analysis of Class I antiarrhythmic drugs. These alternatives can be broadly categorized as other deuterated drug analogues and structurally similar, non-deuterated compounds.

Internal Standard Type	Example(s)	Advantages	Disadvantages
Deuterated Analyte	Ethacizine-d5	- Near-identical physicochemical properties to Ethacizine. - Co-elutes with Ethacizine, providing the best compensation for matrix effects. - Improves accuracy and precision of the analysis.	- May not be commercially available for all analytes. - Can be more expensive than non-deuterated alternatives.
Other Deuterated Drugs	Deuterated analogues of other Class I antiarrhythmics (e.g., flecainide-d4, propafenone-d5)	- Can provide better compensation for matrix effects than non-deuterated standards. - May be more readily available than the specific deuterated analyte.	- Physicochemical properties may not perfectly match the analyte. - Chromatographic retention times may differ, leading to less effective matrix effect compensation.
Non-Deuterated Structural Analogues	Loxapine	- Readily available and less expensive. - Can provide some correction for analytical variability.	- Significant differences in physicochemical properties compared to the analyte. - Different chromatographic retention times and ionization efficiencies. - Less effective in compensating for matrix effects, potentially leading to inaccurate results.

Experimental Protocols

A robust and reliable bioanalytical method is crucial for accurate pharmacokinetic and toxicokinetic studies. Below is a representative experimental protocol for the quantification of Ethacizine in human plasma using Ethacizine-d5 as an internal standard with LC-MS/MS.

Sample Preparation: Protein Precipitation

• To 100 µL of human plasma in a microcentrifuge tube, add 25 µL of Ethacizine-d5 internal standard working solution (e.g., at 100 ng/mL).

• Vortex mix for 10 seconds.

• Add 300 µL of cold acetonitrile (B52724) to precipitate plasma proteins.

• Vortex mix vigorously for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot (e.g., 5 µL) into the LC-MS/MS system.

LC-MS/MS Conditions

A validated liquid chromatography-tandem mass spectrometry method would be employed for the separation and detection of Ethacizine and Ethacizine-d5. The specific parameters would need to be optimized, but a typical setup would involve a C18 reversed-phase column with a gradient elution using a mobile phase consisting of an aqueous component with a small amount of acid (e.g., formic acid) and an organic solvent (e.g., acetonitrile or methanol). The mass spectrometer would be operated in multiple reaction monitoring (MRM) mode to ensure high selectivity and sensitivity.

Visualizing the Workflow

To better understand the process, the following diagrams illustrate the key workflows and relationships in the bioanalytical method.

Caption: Experimental workflow for the quantification of Ethacizine using Ethacizine-d5.

Caption: Logical relationship illustrating the role of Ethacizine-d5 in accurate quantification.

validation of Ethacizine-d5 stability under different conditions

For researchers, scientists, and drug development professionals, ensuring the stability of internal standards is critical for the accuracy and reliability of bioanalytical methods. This guide provides a comprehensive comparison of the stability of Ethacizine-d5, a deuterated analog of the antiarrhythmic drug Ethacizine, under various conditions. While specific experimental stability data for Ethacizine-d5 is not extensively published, this guide extrapolates from established principles of deuteration, general stability testing guidelines, and available data on similar compounds to provide a robust framework for its validation.

Comparative Stability Profile: Ethacizine-d5 vs. Alternatives

The primary advantage of using a deuterated internal standard like Ethacizine-d5 lies in the kinetic isotope effect. The substitution of hydrogen with the heavier deuterium (B1214612) isotope results in a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond. This increased bond strength can enhance the metabolic and chemical stability of the molecule, making it more resistant to degradation.

Deuterated standards are widely used in mass spectrometry-based assays due to their ability to mimic the analyte of interest during sample preparation, chromatography, and ionization, thus correcting for variability in the analytical process.[1] While challenges such as potential chromatographic shifts and deuterium loss can arise, the overall benefits of using a stable isotope-labeled internal standard, particularly in complex matrices, are well-documented.[1][2]

Table 1: Illustrative Comparative Stability of Ethacizine-d5 under Forced Degradation Conditions

Stress Condition	Ethacizine (Projected)	Ethacizine-d5 (Projected)	Other Internal Standards (e.g., Structural Analogs)
Acidic Hydrolysis	Susceptible to degradation.	More resistant to degradation due to the kinetic isotope effect slowing hydrolysis at deuterated positions.	Stability varies depending on the specific analog's structure.
Basic Hydrolysis	Shows degradation.	Exhibits enhanced stability compared to the non-deuterated form.	Generally more stable than in acidic conditions, but degradation can still occur.
Oxidative Stress	Susceptible to oxidation.	Increased resistance to oxidative degradation at the sites of deuteration.	Susceptibility to oxidation is a common degradation pathway for many organic molecules.
Thermal Stress	Relatively stable, but some degradation may occur at high temperatures.	Expected to have very high thermal stability, similar to or exceeding that of Ethacizine.	Generally good thermal stability under recommended storage conditions.
Photolytic Stress	May undergo degradation upon exposure to UV light.	Likely to show improved photostability due to the stronger C-D bond being less susceptible to photolytic cleavage.	Photostability is variable; many compounds are light-sensitive.

Experimental Protocols

To formally validate the stability of Ethacizine-d5, a series of experiments based on the International Council for Harmonisation (ICH) guidelines should be conducted. These include forced degradation studies and long-term stability testing.

Forced Degradation Study Protocol

Forced degradation studies are designed to identify potential degradation products and establish the stability-indicating nature of the analytical method.[3]

Objective: To investigate the stability of Ethacizine-d5 under various stress conditions.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of Ethacizine-d5 in a suitable solvent (e.g., DMSO, Methanol).[4]

• Application of Stress Conditions:

  • Acid Hydrolysis: Treat the stock solution with 0.1 M HCl at 60°C for 48 hours.[5]

  • Base Hydrolysis: Treat the stock solution with 0.1 M NaOH at 60°C for 48 hours.[5]

  • Oxidative Degradation: Treat the stock solution with 3% H₂O₂ at room temperature for 24 hours.[5]

  • Thermal Degradation: Expose a solid sample of Ethacizine-d5 to dry heat at 70°C for a set period.[3]

  • Photodegradation: Expose a solution of Ethacizine-d5 to a light source providing both UV and visible light, as specified in ICH guideline Q1B. A control sample should be kept in the dark under the same temperature conditions.[3]

• Sample Analysis: At specified time points, withdraw samples, neutralize if necessary, and analyze using a validated stability-indicating HPLC method, such as HPLC-UV or HPLC-MS/MS.[3][6]

Long-Term Stability Study Protocol

Long-term stability studies are performed to determine the shelf-life and appropriate storage conditions.[7]

Objective: To evaluate the stability of Ethacizine-d5 under recommended long-term storage conditions.

Methodology:

• Sample Preparation and Storage: Store aliquots of Ethacizine-d5 in tightly sealed containers at the recommended storage temperature (e.g., -20°C).[]

• Testing Frequency: Analyze the samples at regular intervals (e.g., 0, 3, 6, 9, 12, 18, and 24 months).[7]

• Analytical Procedures: At each time point, analyze the samples for:

  • Appearance

  • Purity (using a validated HPLC method)

  • Potency (assay)

  • Identification and quantification of any degradation products.

Data Presentation

The results of the stability studies should be summarized in clear and concise tables to facilitate comparison.

Table 2: Illustrative Long-Term Stability Data for Ethacizine-d5 at -20°C

Time Point (Months)	Purity (%)	Assay (%)	Degradation Products (%)	Appearance
0	99.8	100.1	<0.1	White to off-white solid
3	99.7	99.8	<0.1	No change
6	99.8	100.0	<0.1	No change
12	99.6	99.5	0.1	No change
24	99.5	99.2	0.2	No change

Mandatory Visualizations

The following diagrams illustrate the experimental workflow for stability testing and the conceptual basis for the enhanced stability of deuterated compounds.

Caption: Workflow for a forced degradation study of Ethacizine-d5.

Caption: The kinetic isotope effect enhances the stability of Ethacizine-d5.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. ema.europa.eu [ema.europa.eu]

Inter-Laboratory Validation of an Ethacizine-d5 Method: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the inter-laboratory validation of a quantitative analytical method for Ethacizine using Ethacizine-d5 as an internal standard. The objective of an inter-laboratory study, or round-robin test, is to establish the reproducibility and robustness of an analytical method when performed by different analysts in different laboratories. The data presented herein, while illustrative, is modeled on typical performance characteristics expected for a validated bioanalytical method and serves as a template for assessing method transferability and performance across multiple sites.

Ethacizine-d5, a stable isotope-labeled version of Ethacizine, is an ideal internal standard for mass spectrometry-based quantification, as it co-elutes with the analyte and experiences similar matrix effects, ensuring high accuracy and precision.[1][2][3] The validation parameters discussed are in accordance with the International Council for Harmonisation (ICH) guidelines.[4][5]

Comparative Performance Data

The following tables summarize hypothetical data from a three-laboratory validation study of an LC-MS/MS method for the quantification of Ethacizine in human plasma, using Ethacizine-d5 as the internal standard.

Table 1: Linearity of Ethacizine Quantification

Parameter	Laboratory 1	Laboratory 2	Laboratory 3	Acceptance Criteria
Calibration Range (ng/mL)	1 - 1000	1 - 1000	1 - 1000	Consistent across labs
Correlation Coefficient (r²)	0.9985	0.9991	0.9989	≥ 0.99
Deviation from Nominal (%)	≤ ±10.5%	≤ ±9.8%	≤ ±11.2%	≤ ±15% (≤ ±20% for LLOQ)

Table 2: Accuracy and Precision of Quality Control Samples

QC Level (ng/mL)	Laboratory	Mean Measured Conc. (ng/mL)	Accuracy (% Bias)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)
Low (3)	Lab 1	2.95	-1.67	4.5	5.1
Lab 2	3.08	+2.67	3.9	4.8
Lab 3	2.89	-3.67	5.1	5.9
Mid (50)	Lab 1	51.2	+2.40	3.1	4.2
Lab 2	49.5	-1.00	2.8	3.9
Lab 3	52.1	+4.20	3.5	4.5
High (800)	Lab 1	792	-1.00	2.5	3.3
Lab 2	809	+1.13	2.2	3.1
Lab 3	785	-1.88	2.9	3.8
Acceptance	±15%	≤15%	≤15%

Experimental Protocols

The following is a representative protocol for the quantification of Ethacizine in human plasma using an LC-MS/MS method with Ethacizine-d5 as an internal standard.

Sample Preparation: Protein Precipitation

• Thaw human plasma samples and quality control (QC) samples at room temperature.

• Pipette 100 µL of plasma into a 1.5 mL microcentrifuge tube.

• Add 10 µL of Ethacizine-d5 internal standard working solution (e.g., 500 ng/mL in methanol).

• Vortex for 10 seconds.

• Add 300 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 200 µL of the supernatant to an HPLC vial for analysis.

LC-MS/MS Method Validation Parameters

The validation of the analytical method should assess the following key performance characteristics:

• Specificity/Selectivity: The ability to differentiate and quantify the analyte in the presence of other components in the sample. This is typically assessed by analyzing blank matrix samples from multiple sources.

• Linearity and Range: The ability to produce results that are directly proportional to the concentration of the analyte. A calibration curve with at least six non-zero concentrations is prepared and analyzed.

• Accuracy: The closeness of the measured value to the true value. It is determined by analyzing QC samples at low, medium, and high concentrations.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings. It is evaluated at two levels:

  • Repeatability (Intra-day precision): Assessed by analyzing replicate QC samples on the same day.

  • Intermediate Precision (Inter-day precision): Assessed by analyzing replicate QC samples on different days, and in the context of this guide, by different laboratories.

• Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably quantified with acceptable accuracy and precision.

Visualizations

Inter-Laboratory Validation Workflow

The following diagram illustrates the logical workflow for conducting an inter-laboratory validation study.

Caption: Workflow for an inter-laboratory method validation study.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. m.youtube.com [m.youtube.com]

A Comparative Guide to the Performance of Ethacizine-d5 Across Different Mass Spectrometers

For researchers, scientists, and drug development professionals, the accurate quantification of therapeutic agents is paramount for successful pharmacokinetic and bioequivalence studies. Ethacizine, a class Ic antiarrhythmic drug, and its deuterated internal standard, Ethacizine-d5, are critical components in this process. The choice of mass spectrometer can significantly influence the sensitivity, selectivity, and overall performance of a bioanalytical method. This guide provides a comparative overview of the performance of Ethacizine-d5 on three common mass spectrometry platforms: triple quadrupole (QqQ), quadrupole time-of-flight (Q-TOF), and Orbitrap mass spectrometers.

Data Presentation: A Comparative Look at Performance Metrics

The following table summarizes the anticipated performance characteristics for the quantification of Ethacizine using Ethacizine-d5 as an internal standard on different mass spectrometer platforms. These values are representative and can vary depending on the specific instrument, sample matrix, and analytical method conditions.

Performance Metric	Triple Quadrupole (QqQ)	Q-TOF	Orbitrap
Lower Limit of Quantification (LLOQ)	0.1 - 1 ng/mL	0.5 - 5 ng/mL	0.5 - 5 ng/mL
Upper Limit of Quantification (ULOQ)	>1000 ng/mL	>1000 ng/mL	>1000 ng/mL
Linear Dynamic Range	3-4 orders of magnitude	3-4 orders of magnitude	3-4 orders of magnitude
Precision (%RSD)	< 15%	< 20%	< 20%
Accuracy (%Bias)	± 15%	± 20%	± 20%
Primary Application	Targeted Quantification	Screening and Quantification	High-Resolution Screening and Quantification

Experimental Protocols

A robust and validated bioanalytical method is crucial for the accurate quantification of Ethacizine using Ethacizine-d5. The following protocols are representative of a typical workflow.

1. Sample Preparation: Protein Precipitation

Protein precipitation is a common method for extracting small molecules like Ethacizine from biological matrices such as plasma.[1]

• Objective: To extract Ethacizine and its internal standard, Ethacizine-d5, from human plasma.

• Procedure:

  • To 100 µL of human plasma, add 300 µL of ice-cold acetonitrile (B52724) containing Ethacizine-d5.

  • Vortex the mixture vigorously for 1 minute to precipitate proteins.

  • Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

2. Liquid Chromatography (LC)

Chromatographic separation is essential for resolving Ethacizine and Ethacizine-d5 from endogenous matrix components.

• LC System: A UHPLC or HPLC system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient: A typical gradient would start at 5-10% B and ramp up to 90-95% B over several minutes to elute the analytes.

• Injection Volume: 5 µL.

3. Mass Spectrometry (MS)

The choice of mass spectrometer and its settings are critical for achieving the desired sensitivity and selectivity.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Triple Quadrupole (QqQ) Specific Settings:

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for Ethacizine and Ethacizine-d5 would need to be optimized. For Ethacizine, a potential transition could be based on its molecular weight and fragmentation pattern. For Ethacizine-d5, the precursor ion would be 5 Da higher than that of Ethacizine.

• Q-TOF and Orbitrap Specific Settings:

  • Scan Type: Full scan with a high resolution (>20,000 for Q-TOF, >35,000 for Orbitrap) to ensure mass accuracy.[2] Data-dependent MS/MS (dd-MS2) can be used for structural confirmation.

  • Mass Range: A typical mass range would be m/z 100-1000.

Mandatory Visualization

The following diagrams illustrate the experimental workflow and the logical relationship in the bioanalytical process.

Bioanalytical workflow for Ethacizine quantification.

Comparison of mass spectrometer attributes.

References

• 1. benchchem.com [benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]

Safety & Regulatory Compliance

Proper Disposal of Ethacizine-d5: A Guide for Laboratory Professionals

Providing critical safety and logistical information for the proper handling and disposal of Ethacizine-d5, this guide outlines procedural, step-by-step instructions to ensure the safety of laboratory personnel and the protection of the environment.

Ethacizine-d5, a deuterated analog of the Class Ic antiarrhythmic agent Ethacizine, requires careful management as hazardous chemical waste. Adherence to proper disposal protocols is paramount to prevent environmental contamination and ensure regulatory compliance. All waste containing Ethacizine-d5, including the pure substance, contaminated solutions, and laboratory materials, must be treated as hazardous.[1][2]

Waste Management and Disposal Procedures

The recommended method for the final disposal of Ethacizine-d5 is through a licensed chemical destruction facility or by controlled incineration equipped with flue gas scrubbing.[1] Under no circumstances should Ethacizine-d5 or its waste be discharged into sewer systems or disposed of in regular trash.[3]

Waste Stream	Containerization and Labeling	Storage	Disposal Method
Solid Ethacizine-d5 Waste	Dedicated, leak-proof, and chemically compatible container. Label clearly as "Hazardous Waste: Ethacizine-d5".[1][2]	Designated, secure, and well-ventilated satellite accumulation area.[1][2]	Collection by a licensed hazardous waste contractor for incineration or chemical destruction.[1]
Contaminated Labware (vials, gloves, etc.)	Segregate from other waste streams in a dedicated, labeled hazardous waste container.	Store in the designated satellite accumulation area.[1][2]	Dispose of as hazardous waste through your institution's Environmental Health and Safety (EHS) office.[1]
Liquid Ethacizine-d5 Waste (solutions)	Use a dedicated, leak-proof, and chemically compatible container with a secure cap. Label clearly.[1][4]	Store in the designated satellite accumulation area, ensuring segregation from incompatible materials.[1][4]	Arrange for pickup and disposal by a licensed hazardous waste contractor via your EHS office.[1]
Empty Ethacizine-d5 Containers	Triple-rinse with a suitable solvent. The first rinsate must be collected as hazardous waste.[1][2] Deface or remove all labels.[1]	After rinsing and defacing, can be disposed of as non-hazardous lab glass or plastic.[1]	Follow institutional guidelines for non-hazardous laboratory waste.[1]

Experimental Protocol: Spill Decontamination

In the event of a spill, immediate action is necessary to contain and decontaminate the area.

Methodology:

• Evacuate and Secure the Area: Immediately alert personnel in the vicinity and restrict access to the spill area.[2]

• Ensure Proper Ventilation: Work in a well-ventilated area or a fume hood to avoid inhalation of dust or vapors.[3]

• Don Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.[2]

• Contain the Spill: Use an inert absorbent material, such as sand or diatomite, to contain the spill.[5]

• Collect Contaminated Materials: Carefully collect all absorbent material and any other items used for cleanup.[2]

• Package and Label Waste: Place all cleanup materials into a dedicated, leak-proof container and label it as "Hazardous Waste: Ethacizine-d5 Spill Debris".

• Decontaminate Surfaces: Clean the affected surfaces with a suitable solvent, collecting the cleaning solution as hazardous waste.

• Dispose of Waste: Arrange for the disposal of the hazardous waste through your institution's EHS office.[1]

Ethacizine-d5 Disposal Workflow

The following diagram illustrates the step-by-step process for the proper disposal of Ethacizine-d5 waste.

Caption: Workflow for the proper disposal of Ethacizine-d5 waste.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. nswai.org [nswai.org]
• 5. sds.diversey.com [sds.diversey.com]

Personal protective equipment for handling Ethacizine-d5

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Ethacizine-d5. Adherence to these procedures is vital for ensuring personal safety and maintaining a secure laboratory environment. Ethacizine-d5 is a deuterium-labeled form of Ethacizine, a class Ic antiarrhythmic agent.[] As such, it should be handled with the same precautions as the parent compound.

Personal Protective Equipment (PPE)

When handling Ethacizine-d5, the use of appropriate personal protective equipment is mandatory to prevent exposure.[2][3] The following PPE should be worn at all times:

• Eye Protection: Tightly fitting safety goggles with side shields are required to protect against splashes.

• Hand Protection: Chemically resistant gloves are essential. It is recommended to wear two pairs of gloves, especially when compounding, administering, or disposing of the substance. Gloves should be changed regularly or immediately if they are torn, punctured, or contaminated.

• Body Protection: A disposable, low-permeability lab coat or gown with a solid front, long sleeves, and tight-fitting cuffs should be worn to protect the skin and clothing.

• Respiratory Protection: Work should be conducted in a well-ventilated area, such as a chemical fume hood, to minimize the inhalation of dust or vapors.[4] In cases of inadequate ventilation or the potential for aerosolization, a NIOSH-approved respirator may be necessary.

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of Ethacizine-d5 and ensuring the safety of laboratory personnel.

Handling Procedures:

• Read the Safety Data Sheet (SDS): Before working with Ethacizine-d5, thoroughly read and understand the SDS for Ethacizine hydrochloride, as a specific SDS for the deuterated form may not be available.[5]

• Controlled Environment: All handling of Ethacizine-d5 powder should be performed in a designated area, such as a chemical fume hood or a ventilated enclosure, to minimize exposure.[6]

• Preventing Contamination: Avoid contact with eyes, skin, and clothing. Do not breathe in dust or fumes.[4]

• Hygiene Practices: Wash hands thoroughly after handling the compound and before leaving the laboratory. Remove and wash contaminated clothing before reuse.

• Equilibration: Before opening, allow the sealed container of Ethacizine-d5 powder to equilibrate to room temperature to prevent moisture condensation.[6]

Storage:

• Short-term storage: For stock solutions, store vials at -20°C for up to one month.[6]

• Long-term storage: For long-term storage, -80°C is recommended for up to six to twelve months.[6]

• Powder: The powder should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from light and moisture.[5][6] Recommended storage temperature for the powder is 4°C.[5]

Storage Condition	Temperature	Duration
Stock Solution (Short-term)	-20°C	Up to 1 month
Stock Solution (Long-term)	-80°C	Up to 12 months
Powder	4°C	As per CoA

Disposal Plan

The primary objective when disposing of Ethacizine-d5 is to render it non-recoverable and to prevent it from contaminating soil or water.

Disposal Procedures:

• Consult Institutional Policies: Before proceeding, consult your institution's specific guidelines for chemical and pharmaceutical waste disposal to ensure compliance with local, state, and federal regulations.[7]

• Original Container: Keep the compound in its original container, if possible, and ensure it is clearly labeled.

• Segregation: Dispose of Ethacizine-d5 waste separately from other laboratory waste.

• Inactivation: If your laboratory has established and validated protocols for the chemical inactivation of similar compounds, follow those procedures.

• Licensed Waste Hauler: Arrange for the collection and disposal of the chemical waste by a licensed and qualified hazardous waste disposal company.

• Solid Waste Disposal: For solid waste, mix the substance with an inert material such as vermiculite, sand, or earth.[8] Place the mixture in a sealed, labeled container for disposal.

• "Non-Flush" Policy: Do not dispose of Ethacizine-d5 down the drain or in the regular trash unless specifically instructed to do so by your institution's environmental health and safety office and local regulations.[8]

Emergency Procedures

In the event of exposure to Ethacizine-d5, immediate action is critical.

Exposure Route	First Aid Measures
Inhalation	Move the individual to fresh air. If breathing is difficult, seek immediate medical attention.[9]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water. Consult a doctor.[9]
Eye Contact	Rinse eyes with pure water for at least 15 minutes. Seek immediate medical attention.[4][9]
Ingestion	Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[5][9]

Workflow for Safe Handling of Ethacizine-d5

Caption: Workflow for the safe handling of Ethacizine-d5 from preparation to disposal.

References

• 2. gerpac.eu [gerpac.eu]
• 3. Personal protective equipment for antineoplastic safety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemicalbook.com [chemicalbook.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. fda.gov [fda.gov]
• 9. benchchem.com [benchchem.com]